4-(3-bromo-4-methoxyphenyl)-1H-pyrazole

Core Science & Biosynthesis

Strategic Synthesis & Structural Validation of 4-(3-bromo-4-methoxyphenyl)-1H-pyrazole

Topic: Strategic Synthesis and Characterization of 4-(3-bromo-4-methoxyphenyl)-1H-pyrazole Content Type: Technical Whitepaper / Process Guide Audience: Medicinal Chemists, Process Scientists, and Drug Discovery Leads

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9][10]

In the landscape of kinase inhibitor design and fragment-based drug discovery (FBDD), the 4-arylpyrazole scaffold represents a privileged structure. It serves as a bioisostere for amide or urea linkers and provides a rigid vector for orienting substituents into specific protein sub-pockets.

This guide details the synthesis of 4-(3-bromo-4-methoxyphenyl)-1H-pyrazole . This specific intermediate is high-value due to its orthogonal functionalization potential :

• Methoxy group (C4'): Establishes H-bond acceptor capability or can be deprotected to a phenol for further etherification.

• Bromine (C3'): A pre-installed handle for Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing late-stage diversification of the aryl core.

• Pyrazole NH (N1): Available for N-alkylation or arylation to tune solubility and permeability.

The protocol selected below prioritizes scalability , regiochemical fidelity , and operational simplicity , utilizing the "Enaminone Route" (DMF-DMA method) over the less regioselective hydrazine-dicarbonyl condensation.

Retrosynthetic Strategy

The most robust disconnection for 4-arylpyrazoles involves the construction of the pyrazole ring from an acyclic precursor containing the pre-formed aryl–carbon bond.

• Route A (Selected): Conversion of acetophenone to an enaminone, followed by cyclization with hydrazine.

  • Advantage:[1][2][3][4][5] Exclusive formation of the 4-aryl isomer; high yields; avoids regio-isomeric mixtures common in other routes.

• Route B (Rejected): Suzuki coupling of 4-bromopyrazole with aryl boronic acids.

  • Reason for Rejection: 4-bromopyrazole is expensive; competitive N-arylation can occur; requires noble metal catalysis early in the sequence.

Reaction Scheme (DOT Visualization)

Figure 1: Synthetic pathway utilizing the DMF-DMA enaminone protocol.

Detailed Experimental Protocol

Phase 1: Enaminone Formation

Objective: Convert 3-bromo-4-methoxyacetophenone into (E)-1-(3-bromo-4-methoxyphenyl)-3-(dimethylamino)prop-2-en-1-one.

Reagents:

• 3-Bromo-4-methoxyacetophenone (1.0 eq)

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (1.5 - 2.0 eq)

• Solvent: Toluene or neat (solvent-free).

Procedure:

• Charge: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 3-bromo-4-methoxyacetophenone (10 mmol) in anhydrous Toluene (20 mL).

  • Note: While the reaction can run neat, toluene aids in azeotropic removal of the methanol byproduct, driving the equilibrium forward.

• Addition: Add DMF-DMA (15-20 mmol) in a single portion.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to 110°C (oil bath temperature) for 6–12 hours.

• Monitoring: Monitor via TLC (Hexane/EtOAc 1:1). The starting acetophenone (high Rf) should disappear, replaced by a highly polar, UV-active yellow spot (enaminone).

• Workup: Cool to room temperature. Concentrate the reaction mixture in vacuo to remove toluene and excess DMF-DMA.

  • Checkpoint: The residue typically solidifies into a yellow/orange solid upon standing. This intermediate is generally pure enough for the next step. If necessary, wash with cold diethyl ether.[6]

Phase 2: Pyrazole Cyclization

Objective: Ring closure to form the 1H-pyrazole core.

Reagents:

• Enaminone Intermediate (from Phase 1)

• Hydrazine Hydrate (NH₂NH₂·H₂O) (2.0 - 3.0 eq)

• Solvent: Ethanol (Absolute).

Procedure:

• Dissolution: Dissolve the crude enaminone residue in Ethanol (30 mL).

• Cyclization: Add Hydrazine Hydrate (20-30 mmol) dropwise at room temperature.

  • Caution: Reaction is exothermic.

• Heat: Reflux the mixture (80°C) for 2–4 hours.

• Monitoring: TLC should show the disappearance of the yellow enaminone spot and the appearance of a new spot with slightly higher Rf.

• Isolation:

  • Cool the mixture to 0°C (ice bath).

  • The product often precipitates as an off-white solid. Filter the solid and wash with cold ethanol (2 x 5 mL).

  • Alternative: If no precipitate forms, concentrate the solvent, redissolve in EtOAc, wash with water and brine, dry over Na₂SO₄, and concentrate. Recrystallize from Ethanol/Water if needed.

Process Logic & Workflow

The following diagram illustrates the decision matrix for purification and validation.

Figure 2: Downstream processing and purification logic.

Characterization & Validation

To ensure the integrity of the synthesized compound, the following analytical parameters must be met. These values are derived from standard spectroscopic trends for 4-arylpyrazoles.

Expected Analytical Data

Technique	Parameter	Expected Signal / Observation	Interpretation
Physical State	Appearance	Off-white to pale beige solid	High purity crystalline form.
LC-MS	m/z (ESI+)	253.0 / 255.0 [M+H]+	Characteristic 1:1 isotopic ratio of Bromine ( ).
1H NMR	Pyrazole-CH	δ 7.80 – 8.05 ppm (s, 2H)	The two C3/C5 protons are chemically equivalent in the tautomeric 1H-form.
1H NMR	Methoxy	δ 3.85 – 3.95 ppm (s, 3H)	Distinct singlet for the methoxy group.
1H NMR	Aryl Protons	δ 7.7 (d), 7.5 (dd), 7.0 (d)	Typical 1,2,4-trisubstituted benzene pattern.
1H NMR	NH	δ 12.8 – 13.2 ppm (br s, 1H)	Broad singlet, exchangeable with D₂O.

Structural Commentary

The 1H NMR is the definitive confirmation tool. The key diagnostic is the broad singlet at ~8.0 ppm integrating to 2 protons . This confirms the formation of the 4-substituted pyrazole ring. If the reaction had failed or formed a regioisomer (rare via this route), these protons would appear as distinct singlets with different shifts or coupling constants.

Safety & Handling

• Hydrazine Hydrate: Highly toxic, potential carcinogen, and corrosive. Handle in a fume hood with double-gloving. In case of spills, neutralize with dilute hypochlorite solution.

• DMF-DMA: Moisture sensitive. Store under nitrogen. Irritant.

• Waste Disposal: Aqueous waste containing hydrazine must be treated separately before disposal.

References

• General Synthesis of 4-Arylpyrazoles via Enaminones

  • Al-Shiekh, M. A., et al. "Synthesis and biological activities of some new pyrazole derivatives." Molecules 16.12 (2011): 10037-10058.

• DMF-DMA Reactivity Review

  • Abu-Shanab, F. A., et al. "Dimethylformamide dimethyl acetal (DMF-DMA) as a versatile building block in heterocyclic synthesis." Heterocycles 75.1 (2008).

• Medicinal Chemistry of Pyrazoles (Kinase Inhibitors)

  • Fabbro, D., et al. "Protein kinases as targets for drug discovery." Nature Reviews Drug Discovery 1.7 (2002): 493-502.

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• 5. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. zora.uzh.ch [zora.uzh.ch]

Technical Guide: Structural Elucidation & Supramolecular Analysis of 4-(3-bromo-4-methoxyphenyl)-1H-pyrazole Derivatives

Executive Summary

This technical guide provides a rigorous workflow for the synthesis, crystallization, and crystallographic analysis of 4-aryl-1H-pyrazole derivatives, specifically targeting the 4-(3-bromo-4-methoxyphenyl)-1H-pyrazole scaffold. This pharmacophore is critical in medicinal chemistry due to its dual hydrogen-bonding capability (donor/acceptor) and the lipophilic modulation provided by the halogenated anisole moiety. This document serves as a standard operating procedure (SOP) for researchers aiming to correlate solid-state packing motifs with biological solubility and binding affinity.

Chemical Context & Pharmacophore Significance

The 1H-pyrazole ring is a "privileged structure" in drug design, acting as a bioisostere for amide bonds and participating in bidentate hydrogen bonding (

). The introduction of a 3-bromo-4-methoxyphenyl group at the C4 position introduces specific steric and electronic perturbations:

• Electronic: The methoxy group (

  effect) increases electron density on the phenyl ring, while the bromine atom ( effect) modulates lipophilicity and introduces potential Halogen Bonding ( -hole interactions).

• Steric: The rotation around the C(pyrazole)-C(phenyl) bond is restricted, often resulting in a twisted conformation to minimize repulsion between the pyrazole protons and the phenyl ortho-protons.

Synthesis: The Suzuki-Miyaura Protocol

To obtain high-purity material suitable for single-crystal growth, a palladium-catalyzed cross-coupling strategy is superior to condensation methods (e.g., hydrazine + diketone) for 4-substituted derivatives.

Optimized Synthetic Workflow

Reaction: Cross-coupling of 4-iodo-1H-pyrazole (protected or unprotected) with (3-bromo-4-methoxyphenyl)boronic acid.

Reagents:

• Catalyst:

  (High stability, good turnover).

• Base:

  or (3.0 equiv).

• Solvent: 1,4-Dioxane : Water (4:1 v/v) – Degassed.

Step-by-Step Protocol:

• Charge: In a microwave vial, combine 4-iodo-1H-pyrazole (1.0 equiv), boronic acid (1.1 equiv), and base.

• Purge: Evacuate and backfill with Argon (

  ). Add degassed solvent.

• Catalysis: Add Pd catalyst (5 mol%). Seal immediately.

• Irradiation: Microwave heat to

  for 30–60 mins (or reflux 12h conventional).

• Workup: Filter through Celite. Extract with EtOAc. Wash with brine.

• Purification: Column chromatography (Hexane:EtOAc gradient). Target Purity: >99% by HPLC.

Figure 1: Catalytic cycle for the Suzuki-Miyaura coupling utilized to synthesize the 4-arylpyrazole scaffold.

Crystallization & X-Ray Diffraction (SC-XRD)

Obtaining X-ray quality crystals is the rate-limiting step. The 3-bromo-4-methoxy moiety increases lattice energy but can lead to twinning if crystallization is too rapid.

Crystallization Strategy

Method	Solvent System	Conditions	Suitability
Slow Evaporation	Ethanol / Ethyl Acetate (1:1)	Room Temp, perforated cap	High (Forms blocks)
Vapor Diffusion	THF (inner) / Pentane (outer)	Sealed chamber,	Medium (Good for purity)
Interface Diffusion	DCM (bottom) / Methanol (top)	Narrow tube, undisturbed	Low (Risk of needles)

Data Collection Parameters[1][2][3][4][5]

• Radiation Source:

  ( ) is preferred over to minimize absorption fluorescence from the Bromine atom ( ).

• Temperature: Collect at

  (Cryostream) to reduce thermal motion of the methoxy group, which is prone to rotational disorder.

• Absorption Correction: Multi-scan (SADABS or CrysAlisPro) is mandatory due to the heavy halogen.

Structural Analysis & Interpretation

Once the structure is solved (typically Space Group

or ), the analysis must move beyond connectivity to supramolecular interactions.

A. Molecular Geometry[6][7]

• Torsion Angles: Measure the

  torsion angle.

  • Expectation: A twist of

    to relieve steric strain.

• Methoxy Orientation: Check if the methoxy group is coplanar with the phenyl ring (

  or ). Deviations indicate packing forces overcoming resonance stabilization.

B. Supramolecular Synthons

The crystal packing is governed by a hierarchy of forces:

• Primary Interaction: Pyrazole Catemers or Dimers.

  • Dimer: Two molecules form a cyclic dimer via .
  • Catemer: Infinite chains of (common in 4-substituted pyrazoles).

• Secondary Interaction: Halogen Bonding.

  • Look for

    or contacts.

  • Criteria: Distance

    and angle (Type II halogen bond).

Computational Validation: Hirshfeld Surface Analysis

To quantify the "invisible" interactions (like dispersive forces), Hirshfeld Surface analysis (using CrystalExplorer) is required.

Protocol

• Surface Generation: Generate surface based on electron density (

  ).[1]

• Mapping: Map

  over the range (red/close) to (blue/distant) .

• Fingerprint Plots: Decompose interactions into 2D plots (

  vs ).

Interpretation Guide

• Red Spots: Indicate strong Hydrogen Bonds (

  ).[2]

• White/Faint Red: Indicate weak

  or Halogen bonds ( ).

• Fingerprint Spikes:

  • Sharp/Long: Strong H-bonds.

  • Broad Wings:

    interactions (characteristic of the phenyl ring).[3]

Figure 2: Workflow for decomposing crystal packing forces using Hirshfeld Surface Analysis.

References

• Dvorak, C. A., et al. (2005). "Palladium-Catalyzed Coupling of Pyrazole Triflates with Arylboronic Acids." The Journal of Organic Chemistry, 70(10), 4188–4190.

• Saeed, A., et al. (2018).[4] "Synthesis of aryl pyrazole via Suzuki coupling reaction... and in silico comparative molecular docking analysis." Bioorganic Chemistry, 79, 126-134.

• Vinaya, K., et al. (2024).[2] "Synthesis, crystal structure and Hirshfeld surface analysis of 5-methyl-1H-pyrazol-3-yl 4-nitrobenzenesulfonate." IUCrData, 9, x241108.

• McKie, R., et al. (2021). "Crystal structure of bis{3-(3-bromo-4-methoxyphenyl)-5-[6-(1H-pyrazol-1-yl)pyridin-2-yl]-1,2,4-triazol-3-ato}iron(II) methanol disolvate." Acta Crystallographica Section E, 77(3), 263–267.

• Kleizienė, N., et al. (2009).[5] "4-Bromo-3-methoxy-1-phenyl-1H-pyrazole."[5] Molbank, 2009(4), M639.

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• 5. researchgate.net [researchgate.net]

In-Depth Technical Guide: Therapeutic Targets of Substituted Pyrazoles

Introduction: The Pyrazole Pharmacophore as a Privileged Structure[1][2]

In the landscape of medicinal chemistry, the pyrazole ring (a five-membered heterocycle with two adjacent nitrogen atoms) is classified as a "privileged structure."[1][2] This designation is not merely a label but a reflection of its thermodynamic stability and specific physicochemical properties that allow it to act as a ligand for diverse biological targets.

For the drug development professional, the pyrazole scaffold offers three critical advantages:

• Bioisosterism: It frequently serves as a bioisostere for phenols, amides, and other aromatic rings, improving metabolic stability (t1/2) while maintaining binding affinity.

• Hydrogen Bonding Donor/Acceptor: The unsubstituted NH (N1) acts as a donor, while the imine N (N2) acts as an acceptor. This duality is crucial for interacting with the "hinge region" of kinase ATP-binding pockets.

• Vector Positioning: Substituents at positions 3, 4, and 5 allow for precise geometric orientation of functional groups into enzyme sub-pockets (e.g., the hydrophobic side pocket of COX-2).

This guide analyzes three primary therapeutic axes: Inflammation (COX-2) , Oncology (Kinases) , and Synthetic Regiocontrol .

The Anti-Inflammatory Axis: Selective COX-2 Inhibition[4]

The development of substituted pyrazoles revolutionized pain management by differentiating between the constitutive COX-1 (gastric protection) and the inducible COX-2 (inflammation).

Mechanistic Basis of Selectivity

The classic example, Celecoxib , utilizes a 1,5-diarylpyrazole scaffold. The selectivity arises from a specific structural divergence in the enzymes:

• COX-1: Contains a bulky Isoleucine (Ile523) residue.

• COX-2: Contains a smaller Valine (Val523) residue.

This single amino acid difference creates a secondary hydrophobic "side pocket" in COX-2. Pyrazoles substituted with a rigid, bulky group (typically a sulfonamide or sulfonyl at the N1-phenyl ring) can penetrate this side pocket, locking the inhibitor into the COX-2 active site while being sterically excluded from COX-1.

Structure-Activity Relationship (SAR) Logic

• N1 Position: Requires a phenyl ring with a para-sulfonamide (

  ) or methylsulfone ( ) to target the COX-2 hydrophilic side pocket (Arg513).

• C3 Position: A trifluoromethyl (

  ) or difluoromethyl group increases lipophilicity and metabolic stability.

• C5 Position: A lipophilic aryl group fills the hydrophobic channel.

Figure 1: Structural logic dictating COX-2 selectivity over COX-1 in pyrazole derivatives.

The Oncology Axis: Protein Kinase Inhibition[5]

In oncology, pyrazoles are dominant "Type I" kinase inhibitors. They function by competing with Adenosine Triphosphate (ATP) for the binding cleft of the kinase domain.

The "Hinge Binder" Mechanism

The ATP-binding pocket of kinases contains a "hinge region" that connects the N-terminal and C-terminal lobes. The adenine ring of ATP normally forms hydrogen bonds here.

• Role of Pyrazole: The pyrazole ring mimics the adenine of ATP.

• Interaction: The N2 (acceptor) and N1-H (donor) form a bidentate hydrogen bond network with the backbone carbonyl and amide NH of the kinase hinge residues.

Case Study: Pralsetinib (RET Inhibitor) Pralsetinib, used for RET-fusion positive lung cancers, utilizes an amino-pyrazole moiety. This group forms three distinct hydrogen bonds with the hinge region, anchoring the molecule with high affinity (IC50 < 1 nM).

Key Kinase Targets

Target Kinase	Therapeutic Area	Mechanism of Pyrazole Action	Drug Example
RET	NSCLC, Thyroid Cancer	Hinge binding + P-loop interaction	Pralsetinib
JAK1/2	Myelofibrosis	Type I binding (DFG-in conformation)	Ruxolitinib
c-MET	Gastric/Lung Cancer	U-shaped binding mode via hinge H-bonds	Tepotinib
TβRI	Metastasis (EMT)	Blocks Smad2 phosphorylation	Pre-clinical
Aurora A/B	Mitosis defects	ATP competition	Tozasertib

Technical Deep Dive: The Regioselectivity Challenge

For the synthetic chemist, the primary barrier to entry with pyrazoles is regioselectivity .

The Problem

The standard Knorr Pyrazole Synthesis involves condensing a hydrazine (

) with a 1,3-dicarbonyl compound.[3]

• If the hydrazine is substituted (e.g., phenylhydrazine) and the 1,3-dicarbonyl is unsymmetrical, two regioisomers are formed: 1,3-disubstituted and 1,5-disubstituted .

• Separating these isomers often requires tedious chromatography, reducing yield and efficiency.

The Solution: Fluorinated Solvents & pH Control

Recent methodologies demonstrate that solvent choice dictates the tautomeric equilibrium of the hydrazine, thereby controlling which nitrogen attacks the carbonyl first.

• Protocol Insight: Using 2,2,2-Trifluoroethanol (TFE) or Hexafluoroisopropanol (HFIP) as solvents can shift selectivity toward the 1,5-isomer (or 1,3-isomer depending on specific substrates) due to hydrogen bond donation to the carbonyl oxygen, activating it for nucleophilic attack.

Figure 2: Synthetic decision tree for controlling pyrazole regiochemistry.

Experimental Protocols

Protocol A: Regioselective Synthesis of 1-Aryl-3,5-Disubstituted Pyrazoles

Note: This protocol utilizes the fluorinated solvent effect for enhanced regiocontrol.

• Preparation: In a round-bottom flask, dissolve the unsymmetrical 1,3-diketone (1.0 equiv) in 2,2,2-Trifluoroethanol (TFE) (0.5 M concentration).

• Addition: Add the aryl hydrazine hydrochloride (1.1 equiv) at room temperature.

• Reaction: Stir the mixture at 25°C for 2 hours. Monitor via TLC.

  • Expert Tip: If the reaction is sluggish, add a catalytic amount of acetic acid, but TFE usually suffices to activate the carbonyl.

• Workup: Remove TFE under reduced pressure (rotary evaporator). TFE can be recovered and reused.

• Purification: The crude residue is often >90% of the desired regioisomer. Recrystallize from Ethanol/Water to achieve >98% purity. Avoid column chromatography if possible to maintain scalability.

Protocol B: In Vitro Kinase Inhibition Assay (ADP-Glo™ Format)

Validation of the pyrazole as an ATP-competitive inhibitor.

• Reagents: Recombinant Kinase (e.g., EGFR or RET), Lipid/Peptide Substrate, Ultra-Pure ATP, Test Compound (Pyrazole derivative), ADP-Glo Reagent.

• Reaction Assembly:

  • In a 384-well white plate, add 2 µL of Kinase solution (optimized concentration per enzyme).

  • Add 2 µL of Test Compound (in DMSO, serial dilutions).

  • Incubate for 10 minutes at RT (allows compound to bind hinge region).

  • Initiate reaction by adding 1 µL of ATP/Substrate mix.

• Incubation: Incubate at 30°C for 45–60 minutes.

• Detection:

  • Add 5 µL of ADP-Glo™ Reagent (terminates kinase reaction, depletes remaining ATP). Incubate 40 min.

  • Add 10 µL of Kinase Detection Reagent (converts ADP to ATP -> Luciferase light). Incubate 30 min.

• Readout: Measure Luminescence.

• Analysis: Plot RLU (Relative Light Units) vs. Log[Compound]. Calculate IC50 using non-linear regression (Sigmoidal dose-response).

  • Self-Validation: Include a known Type I inhibitor (e.g., Staurosporine) as a positive control. If Staurosporine IC50 deviates >2-fold from literature, invalidate the run.

References

• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Molecules (2022). [Link]

• Kinetic Characterization of Novel Pyrazole TGF-β Receptor I Kinase Inhibitors. Biochemistry (2005). [Link]

• ATP-competitive inhibitors for cancer treatment – kinases and the world beyond. RSC Medicinal Chemistry (2025). [Link]

• Pyrazole Derivatives as Selective COX-2 Inhibitors: An Updated Review. ResearchGate (2023). [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Vilsmeier-Haack Formylation of Pyrazole Precursors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Pyrazole-4-carboxaldehydes

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of pharmaceuticals and biologically active compounds.[1][2] Derivatives of pyrazole exhibit a broad spectrum of pharmacological activities, including anti-inflammatory, analgesic, anticancer, and antimicrobial properties.[2][3][4] Among the various functionalized pyrazoles, pyrazole-4-carboxaldehydes are particularly valuable synthetic intermediates.[5] The aldehyde group at the C4 position serves as a versatile chemical handle for further molecular elaborations, enabling the construction of complex heterocyclic systems and the synthesis of diverse compound libraries for drug discovery.[6]

The Vilsmeier-Haack reaction is a powerful and widely utilized method for the formylation of electron-rich aromatic and heteroaromatic compounds.[6][7][8] This reaction offers a mild and efficient route to introduce a formyl group onto the pyrazole ring, typically with high regioselectivity at the electron-rich C4 position.[9][10] This application note provides a detailed protocol for the Vilsmeier-Haack formylation of pyrazole precursors, grounded in established scientific literature. It will delve into the mechanistic underpinnings of the reaction, offer a step-by-step experimental guide, and discuss key considerations for optimizing the reaction for various pyrazole substrates.

The Vilsmeier-Haack Reaction: Mechanism and Rationale

The Vilsmeier-Haack reaction proceeds through the formation of a highly electrophilic chloroiminium ion, commonly referred to as the Vilsmeier reagent.[6][11] This reagent is typically generated in situ from the reaction of a substituted amide, most commonly N,N-dimethylformamide (DMF), with an acid halide, such as phosphorus oxychloride (POCl₃).[6][12]

The mechanism can be rationalized in the following steps:

• Formation of the Vilsmeier Reagent: The reaction is initiated by the nucleophilic attack of the carbonyl oxygen of DMF on the electrophilic phosphorus atom of POCl₃. This is followed by the elimination of a dichlorophosphate anion to generate the resonance-stabilized chloroiminium cation, the key electrophile in the reaction.[13]

• Electrophilic Aromatic Substitution: The electron-rich C4 position of the pyrazole ring acts as a nucleophile, attacking the electrophilic carbon of the Vilsmeier reagent. This step results in the formation of an iminium salt intermediate and the rearomatization of the pyrazole ring.

• Hydrolysis: The reaction is quenched with water or an aqueous base during the work-up. The iminium salt intermediate is then hydrolyzed to yield the final pyrazole-4-carboxaldehyde. This hydrolysis step is often exothermic and should be performed with caution.[13]

Sources

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• 2. real-j.mtak.hu [real-j.mtak.hu]
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• 10. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - PMC [pmc.ncbi.nlm.nih.gov]
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How to perform N-alkylation of asymmetrically substituted 1H-pyrazoles

Application Note: Regioselective N-Alkylation of Asymmetrically Substituted 1H-Pyrazoles

Executive Summary

The N-alkylation of asymmetrically substituted 1H-pyrazoles is a pivotal transformation in medicinal chemistry, yet it remains plagued by regioselectivity issues. Due to annular tautomerism, the pyrazole ring presents two nucleophilic nitrogen sites. Alkylation typically yields a mixture of 1,3-disubstituted (sterically favored) and 1,5-disubstituted (sterically hindered) isomers.

This guide provides a mechanistic framework and three validated protocols to control this ratio. We move beyond simple "mix-and-heat" procedures to explore the Cesium Effect , Mitsunobu inversion , and Michael additions , ensuring reproducible synthesis of the desired regioisomer.

Mechanistic Insight: The Tautomer Trap

The core challenge lies in the tautomeric equilibrium of the starting material. A 3-substituted pyrazole (

at C3) exists in equilibrium with its 5-substituted tautomer.

• The Steric Rule: In the absence of directing groups, alkylation preferentially occurs at the less hindered nitrogen (distal to the substituent), yielding the 1,3-isomer .

• The Electronic/Coordination Exception: Strong electron-withdrawing groups (EWG) or metal-chelating conditions can shift the transition state energy, occasionally favoring the 1,5-isomer .

Figure 1: Tautomerism and Regiodivergent Pathways

Caption: Mechanistic bifurcation in pyrazole alkylation. Steric bulk at C3 generally retards formation of the 1,5-isomer (red path), favoring the 1,3-isomer (green path).

Critical Parameters & Decision Matrix

Before selecting a protocol, analyze your substrate using the following matrix.

Parameter	Condition favoring 1,3-Isomer	Condition favoring 1,5-Isomer
Sterics (R-group)	Bulky (t-Butyl, Phenyl)	Small (Methyl, H)
Electrophile	Primary Alkyl Halides	Reactive/Small Electrophiles (MeI)
Base/Cation	Cs₂CO₃ (Cesium Effect)	Mg²⁺ or directing metal salts
Solvent	DMF, MeCN (Polar Aprotic)	Non-polar (sometimes)
Mechanism	Sɴ2 (Standard Alkylation)	Intramolecular delivery / Blocking groups

Experimental Protocols

Protocol A: The "Cesium Effect" (General Purpose)

Target: 1,3-Isomer (Major)

Cesium carbonate is superior to NaH or K₂CO₃ for maximizing the 1,3:1,5 ratio. The "Cesium Effect" involves the large ionic radius of Cs⁺, which forms a "naked," highly reactive anion with looser ion-pairing, promoting the reaction at the thermodynamically or sterically favored distal nitrogen.

Reagents:

• Substituted Pyrazole (1.0 equiv)

• Alkyl Halide (1.1 equiv)

• Cesium Carbonate (Cs₂CO₃) (1.5 equiv)

• Solvent: Anhydrous DMF or Acetonitrile (0.2 M concentration)

Step-by-Step:

• Dissolution: Charge a round-bottom flask with the pyrazole derivative and anhydrous DMF. Stir until fully dissolved.

• Base Activation: Add Cs₂CO₃ in a single portion. Stir at room temperature for 30 minutes. Note: Evolution of gas is not typically observed unless acidic protons are present elsewhere.

• Addition: Add the alkyl halide dropwise.

• Reaction: Stir at 60°C for 4–12 hours. Monitor by LC-MS.

• Workup: Dilute with EtOAc, wash 3x with water (critical to remove DMF), then brine. Dry over Na₂SO₄.[1]

• Purification: Flash chromatography. The 1,3-isomer typically elutes after the 1,5-isomer on silica due to higher polarity (more accessible lone pair), though this rule has exceptions.

Protocol B: Mitsunobu Alkylation (Stereochemical Inversion)

Target: 1,3-Isomer (High Selectivity with Secondary Alcohols)

This method is essential when the alkylating agent is a secondary alcohol (chiral or achiral). It proceeds via an Sɴ2 mechanism with inversion of configuration at the alcohol center.

Reagents:

• Substituted Pyrazole (1.0 equiv)

• Alcohol (R-OH) (1.1 equiv)

• Triphenylphosphine (PPh₃) (1.2 equiv)

• DIAD or DEAD (1.2 equiv)

• Solvent: Anhydrous THF or Toluene

Step-by-Step:

• Setup: Dissolve Pyrazole, Alcohol, and PPh₃ in anhydrous THF under N₂ atmosphere. Cool to 0°C.

• Addition: Add DIAD dropwise over 15 minutes. The solution will turn yellow/orange.

• Reaction: Allow to warm to room temperature and stir for 12–24 hours.

• Quench: Add a small amount of water or ethanol.

• Workup: Concentrate in vacuo. Triturate the residue with Et₂O/Hexane to precipitate triphenylphosphine oxide (TPPO). Filter and purify the filtrate.[1]

Protocol C: Michael Addition (Regiospecific N1-Alkylation)

Target: 1,3-Isomer (>99:1 Selectivity)

For alkylating with electron-deficient olefins (acrylates, acrylonitrile), this catalyst-free method yields almost exclusive N1-alkylation (1,3-isomer) driven by hydrogen-bond guidance in the transition state.

Reagents:

• Substituted Pyrazole (1.0 equiv)

• Michael Acceptor (e.g., Ethyl Acrylate) (1.2 equiv)

• Base: DBU (0.1 equiv) or often Catalyst-Free in water/alcohol.

Step-by-Step:

• Mix: Combine pyrazole and Michael acceptor in water or EtOH.

• Reaction: Stir at room temperature (or mild heat 50°C) for 6–24 hours.

• Isolation: Often the product precipitates. Filter and wash with cold solvent. If not, standard extraction applies.

Analytical Validation: Distinguishing Isomers

You cannot rely on LC-MS alone (identical mass). NMR is the only validation method.

Table 1: NMR Diagnostic Criteria

Feature	1,3-Isomer (N-Alkyl distal to R)	1,5-Isomer (N-Alkyl proximal to R)
NOESY (Key)	Strong NOE between N-CH₂ and H-5 (pyrazole ring proton).	Strong NOE between N-CH₂ and R-group (substituent).
¹³C NMR	C3 and C5 shifts are distinct. C3 is often upfield of C5, but substituent dependent.	--
HMBC	N-CH₂ protons correlate to C5 (3-bond).	N-CH₂ protons correlate to C5 (which bears the R-group).

Figure 2: Analytical Workflow

Caption: NOESY-based structural assignment is required to distinguish regioisomers.

References

• Review of Pyrazole Synthesis and Alkylation: Fustero, S., et al. "From 2000 to Mid-2010: A Fruitful Decade for the Synthesis of Pyrazoles." Chemical Reviews, 2011.

• The "Cesium Effect" in Alkylation: Dijkink, J., et al. "Cesium Carbonate Promoted N-Alkylation of Amines." Tetrahedron Letters, 2002. (Contextual grounding for Cs effect). See also specific pyrazole application: Smith, A., et al. "Regioselective N-Alkylation of Pyrazoles." Journal of Organic Chemistry, 2022.

• Mitsunobu Reaction Regioselectivity: Swamy, K. C. K., et al. "Mitsunobu and Related Reactions: Advances and Applications." Chemical Reviews, 2009.

• Catalyst-Free Michael Addition: Li, H., et al. "Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions."[2][3] The Journal of Organic Chemistry, 2022.

• NMR Assignment of Pyrazoles: Claramunt, R. M., et al. "The Structure of Pyrazoles in the Solid State: Crystallography and NMR." Advances in Heterocyclic Chemistry, 2000.

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• 3. pubs.acs.org [pubs.acs.org]

In Vitro Cytotoxicity Profiling of Pyrazole-Based Compounds: A Multi-Assay Strategic Guide

An Application Note by Gemini Scientific

Audience: Researchers, scientists, and drug development professionals in oncology and medicinal chemistry.

Abstract: Pyrazole derivatives represent a privileged scaffold in medicinal chemistry, with numerous compounds demonstrating significant potential as anticancer agents.[1][2][3][4] A critical step in the preclinical evaluation of these novel chemical entities is the accurate and comprehensive assessment of their cytotoxic effects. This guide provides a detailed framework for conducting in vitro cytotoxicity assays specifically tailored for pyrazole-based compounds. Moving beyond a simple recitation of steps, this document elucidates the causal reasoning behind critical protocol choices, from rational cell line selection to the integration of orthogonal assays for mechanistic validation. We present a primary protocol using the robust MTT assay, supplemented with confirmatory methods like the LDH release assay and Annexin V/PI staining to differentiate between cytotoxic mechanisms such as apoptosis and necrosis.

Chapter 1: Foundational Considerations for a Robust Cytotoxicity Assay

The reliability of any cytotoxicity data is fundamentally dependent on a well-designed experimental setup. Before initiating any assay, careful consideration of the biological system and the physicochemical properties of the test compounds is paramount.

Strategic Selection of Cell Lines

The choice of cell line is a critical determinant of the relevance and translatability of your findings. A single cell line provides a narrow view of a compound's activity; therefore, a panel approach is strongly recommended to assess both potency and selectivity.[5]

Key Selection Criteria:

• Relevance to Target Disease: Select cell lines derived from the cancer type the pyrazole compound is intended to treat (e.g., MCF-7 for breast cancer, HepG2 for liver cancer).

• Genotypic and Phenotypic Diversity: Use cell lines with different genetic backgrounds (e.g., p53 wild-type vs. mutant) to uncover potential mechanisms of action.

• Inclusion of a Non-Cancerous Control: To assess selectivity, it is crucial to test the compounds on a non-cancerous cell line (e.g., human fibroblasts, HEK293).[6][7] This helps determine if the compound's toxicity is specific to cancer cells, a desirable trait for a therapeutic agent.[6]

Table 1: Recommended Cell Line Panel for Initial Cytotoxicity Screening

Cell Line	Origin	Key Characteristics	Rationale for Inclusion
MCF-7	Human Breast Adenocarcinoma	Estrogen receptor-positive	Represents a common, hormone-dependent cancer type.
MDA-MB-231	Human Breast Adenocarcinoma	Triple-negative	Represents a more aggressive, hormone-independent cancer.
A549	Human Lung Carcinoma	Non-small cell lung cancer model	Common model for a leading cause of cancer mortality.
HCT-116	Human Colon Carcinoma	Colorectal cancer model	Represents gastrointestinal cancers.[1]
HepG2	Human Hepatocellular Carcinoma	Liver cancer model	Assesses potential hepatotoxicity.[8]
BEAS-2B	Human Bronchial Epithelium	Normal (immortalized)	Non-cancerous control for assessing selective toxicity.[1][9]

Handling Pyrazole-Based Compounds: The Vehicle Effect

Many organic molecules, including pyrazole derivatives, have poor aqueous solubility.[10] This necessitates the use of an organic solvent as a vehicle for delivery into the cell culture medium.

• Solvent Selection: Dimethyl sulfoxide (DMSO) is the most common choice due to its powerful solubilizing capacity and compatibility with most cell-based assays.[11] Ethanol can also be used.[9]

• The Cardinal Rule of Vehicle Concentration: The final concentration of the organic solvent in the cell culture medium must be kept to a minimum, as the solvent itself can induce cytotoxicity and confound results.[11] It is imperative to perform a vehicle control experiment to determine the highest concentration of the solvent that does not affect cell viability. For most cell lines, the final DMSO concentration should not exceed 0.5%, and ideally should be kept ≤0.1%.[11][12]

Chapter 2: Primary Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a gold-standard colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[13][14][15]

Principle of the MTT Assay

The assay's mechanism is based on the enzymatic reduction of the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product.[14][16] This conversion is carried out by NAD(P)H-dependent oxidoreductase enzymes located in the mitochondria of metabolically active (i.e., living) cells.[14] The resulting purple formazan crystals are solubilized, and the absorbance of the solution is measured spectrophotometrically. The intensity of the color is directly proportional to the number of viable cells.[15][17]

Visualizing the Experimental Workflow

Caption: High-level workflow for the MTT cytotoxicity assay.

Detailed Step-by-Step Protocol for MTT Assay

Materials and Reagents:

• Selected cell lines and appropriate complete culture medium (e.g., DMEM, RPMI-1640 with 10% FBS, 1% Penicillin-Streptomycin)

• Pyrazole-based compounds

• Sterile DMSO (or other appropriate solvent)

• MTT reagent (5 mg/mL in sterile PBS)[16]

• Solubilization solution (e.g., acidic isopropanol or pure DMSO)

• Sterile 96-well flat-bottom cell culture plates

• Positive control (e.g., Doxorubicin, Cisplatin)

• Microplate spectrophotometer (ELISA reader)

Procedure:

• Cell Seeding:

  • Harvest and count cells. Adjust cell density to achieve 70-80% confluency at the end of the experiment. A typical starting point is 5,000-10,000 cells per well in a 100 µL volume.

  • Seed the cells into a 96-well plate and incubate for 24 hours at 37°C, 5% CO₂ to allow for attachment.

• Compound Preparation and Treatment:

  • Prepare a high-concentration stock solution of each pyrazole compound in DMSO.

  • Perform serial dilutions of the stock solution in complete culture medium to achieve the desired final treatment concentrations. Ensure the final DMSO concentration remains constant and non-toxic across all wells.

  • Carefully remove the old medium from the cells and add 100 µL of the medium containing the test compounds (or controls) to the appropriate wells.

  • Crucial Controls:

    • Untreated Control: Cells in medium only (represents 100% viability).

    • Vehicle Control: Cells treated with the highest concentration of DMSO used in the compound dilutions.

    • Positive Control: Cells treated with a known cytotoxic agent.

    • Blank: Medium only (no cells) for background subtraction.

  • Incubate the plate for the desired exposure time (typically 24, 48, or 72 hours).

• MTT Incubation and Formazan Solubilization:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.5 mg/mL).[14]

  • Incubate the plate for 2 to 4 hours at 37°C, allowing viable cells to metabolize the MTT.[17]

  • After incubation, carefully remove the medium. Be cautious not to disturb the formazan crystals.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the purple crystals.

  • Mix thoroughly by placing the plate on an orbital shaker for 15 minutes, ensuring complete dissolution.[16]

• Absorbance Measurement:

  • Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.[14] A reference wavelength of 630 nm or higher can be used to subtract background absorbance.[16][17]

Visualizing the MTT Mechanism

Caption: Conversion of MTT to formazan by mitochondrial enzymes.

Chapter 3: Data Analysis and Interpretation

Raw absorbance values must be processed to determine the cytotoxic effect of the compounds. The ultimate goal is to calculate the half-maximal inhibitory concentration (IC₅₀).

Calculating Percentage Cell Viability

The viability of treated cells is expressed as a percentage relative to the untreated control.

Formula: % Cell Viability = [(Abs_Sample - Abs_Blank) / (Abs_Control - Abs_Blank)] * 100

• Abs_Sample: Absorbance of cells treated with the pyrazole compound.

• Abs_Control: Absorbance of untreated or vehicle-treated cells.

• Abs_Blank: Absorbance of medium-only wells.

Determining the IC₅₀ Value

The IC₅₀ is the concentration of a drug that is required to inhibit a biological process by 50%.[18][19] In this context, it is the concentration that reduces cell viability by 50% compared to the control.

• Plot a Dose-Response Curve: Plot the % Cell Viability (Y-axis) against the logarithm of the compound concentration (X-axis).[20]

• Non-linear Regression: Use a statistical software package (e.g., GraphPad Prism) to fit the data to a sigmoidal dose-response (variable slope) equation.[18][21]

• Derive IC₅₀: The software will calculate the IC₅₀ value, which is the concentration that corresponds to 50% on the Y-axis of the fitted curve.[18]

Table 2: Example of IC₅₀ Data Presentation

Compound	Cell Line	Exposure Time (h)	IC₅₀ (µM) ± SD
Pyrazole-A	MCF-7	48	8.03 ± 0.5
Pyrazole-A	HepG2	48	13.14 ± 1.2
Pyrazole-A	BEAS-2B	48	> 100
Doxorubicin	MCF-7	48	0.95 ± 0.1

Chapter 4: Confirmatory Assays for Mechanistic Insights

The MTT assay measures metabolic activity and does not directly distinguish between different modes of cell death. Therefore, employing orthogonal assays is essential for a comprehensive cytotoxic profile.

LDH Release Assay for Membrane Integrity

• Principle: Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is released into the culture medium upon the loss of plasma membrane integrity, a hallmark of necrosis or late apoptosis.[22][23][24] The amount of LDH in the supernatant is quantified using a coupled enzymatic reaction that produces a colored product, which is directly proportional to the level of cytotoxicity.[24][25] This assay is an excellent complement to the MTT assay as it measures cell death via a distinct mechanism (membrane rupture) rather than metabolic compromise.

Annexin V/PI Staining for Apoptosis Detection

• Principle: This flow cytometry-based assay provides a clear distinction between viable, apoptotic, and necrotic cells.[26][27]

  • Annexin V: In early apoptosis, the phospholipid phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[28] Annexin V is a protein that has a high affinity for PS and, when conjugated to a fluorophore (e.g., FITC), it can identify early apoptotic cells.[28]

  • Propidium Iodide (PI): PI is a fluorescent nuclear stain that cannot cross the intact membrane of live or early apoptotic cells. It can only enter cells in late apoptosis or necrosis, where membrane integrity is compromised, by intercalating with DNA.[28]

Caption: Interpreting cell populations in an Annexin V/PI assay.

Caspase Activity Assays

• Principle: Apoptosis is executed by a family of proteases called caspases.[29][30] Measuring the activity of key executioner caspases, such as caspase-3 and caspase-7, provides direct biochemical evidence of apoptosis induction.[31][32] Luminescent or fluorescent assays using specific caspase substrates (e.g., containing the DEVD sequence for caspase-3/7) can confirm that the observed cytotoxicity is mediated through the apoptotic pathway.[30][31]

Chapter 5: Troubleshooting and Key Considerations

Issue	Potential Cause(s)	Recommended Solution(s)
Compound Precipitation	Poor solubility of the pyrazole compound in the aqueous culture medium.	Decrease the final concentration of the compound. Increase the stock concentration in DMSO to minimize the volume added to the medium. Ensure vigorous mixing when diluting from stock.
High Background in Blank Wells	Contamination of medium; extended exposure of MTT reagent to light.	Use fresh, sterile medium. Protect the MTT reagent and assay plates from light during incubation.[17]
Vehicle Control Shows Toxicity	Solvent concentration is too high.	Perform a dose-response curve for the vehicle alone to determine the non-toxic concentration. Keep the final solvent concentration below this threshold (e.g., ≤0.1% DMSO).[9]
Inconsistent Results	Uneven cell seeding; edge effects in the 96-well plate; variation in incubation times.	Ensure a homogenous single-cell suspension before seeding. Avoid using the outermost wells of the plate or fill them with sterile PBS. Standardize all incubation times precisely.

Conclusion

Evaluating the cytotoxic potential of novel pyrazole-based compounds requires a rigorous and multi-faceted approach. The MTT assay serves as an excellent primary screen for cell viability. However, to build a comprehensive profile and understand the mechanism of cell death, it is imperative to validate these findings with orthogonal methods such as the LDH release assay and Annexin V/PI staining. This integrated strategy ensures the generation of reliable, high-quality data, facilitating informed decision-making in the drug discovery pipeline.

References

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from Bio-Techne. [Link]

• Lakshmanan, I., & Batra, S. K. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6), e374. [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from Springer Nature. [Link]

• Ochoa-Puente, C., et al. (2018). Guide for Selection of Relevant Cell Lines During the Evaluation of new Anti-Cancer Compounds. Anti-Cancer Agents in Medicinal Chemistry, 18(4), 502-513. [Link]

• Sigma-Aldrich. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from Sigma-Aldrich. [Link]

• Pike, R., et al. (2013). Caspase Activation as a Versatile Assay Platform for Detection of Cytotoxic Bacterial Toxins. Clinical and Vaccine Immunology, 20(7), 1063-1074. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from NCBI Bookshelf. [Link]

• Lakshmanan, I., & Batra, S. K. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6). [Link]

• Boster Biological Technology. (2024). Annexin V PI Staining Guide for Apoptosis Detection. Retrieved from Boster Bio. [Link]

• BenchSci. (2025). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Retrieved from BenchSci. [Link]

• Al-Hujaily, E. M., et al. (2022). Design, synthesis and in vitro cytotoxicity evaluation of indolo–pyrazoles grafted with thiazolidinone as tubulin polymerization inhibitors. RSC Medicinal Chemistry, 13(10), 1251-1269. [Link]

• European Biomedical Institute. (n.d.). Understanding MTT in Cytotoxicity Testing for Biocompatibility Assessment of Medical Devices. Retrieved from EBI. [Link]

• De Abrew, K. N., et al. (2025). Impact of ethanol as a vehicle for water-insoluble pollutants in BEAS-2B cell toxicity assays. Toxicology in Vitro, 99, 105829. [Link]

• ResearchGate. (2023). What cell line should I choose for citotoxicity assays?. Retrieved from ResearchGate. [Link]

• Aslantürk, Ö. S., & Çelik, T. A. (2017). Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells. Galenos Medical Journal, 19(2), 60-67. [Link]

• Bio-Rad Antibodies. (n.d.). Apoptosis Analysis by Flow Cytometry. Retrieved from Bio-Rad. [Link]

• Leist, M. (2018). Highlight report: Cell type selection for toxicity testing. ALTEX, 35(2), 271-272. [Link]

• BMG Labtech. (2025). Apoptosis – what assay should I use?. Retrieved from BMG Labtech. [Link]

• YouTube. (2023). How to Analyse MTT/MTS Assay Data and IC50 using Excel. Retrieved from YouTube. [Link]

• ResearchGate. (2017). How do you exactly calculate the effect of a vehicle control in a MTT drug cytotoxicity assay?. Retrieved from ResearchGate. [Link]

• International Journal of Pharmaceutical Research and Applications. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from IJPRA. [Link]

• Rahman, A., et al. (2008). Cytotoxicity study of pyrazole derivatives. Bangladesh Journal of Pharmacology, 3(1), 29-33. [Link]

• El-Gazzar, M. G., et al. (2025). Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. RSC Advances, 13(50), 35086-35102. [Link]

• Creative Bioarray. (n.d.). LDH Cytotoxicity Assay. Retrieved from Creative Bioarray. [Link]

• Larasati, Y. A., et al. (2024). Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. International Journal of Molecular Sciences, 25(1), 587. [Link]

• Scott, A. D., et al. (2021). Pyrazole-Based Lactate Dehydrogenase Inhibitors with Optimized Cell Activity and Pharmacokinetic Properties. Journal of Medicinal Chemistry, 64(19), 14716-14736. [Link]

• Niida, A., et al. (2019). Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real‑time cell monitoring device. Oncology Letters, 18(4), 4235-4242. [Link]

• Gillet, J. P., et al. (2014). Cancer Cell Lines for Drug Discovery and Development. Cancer Research, 74(9), 2377-2384. [Link]

• Mphahlele, M. J., et al. (2025). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega. [Link]

• Sebaugh, J. L. (2024). Dose–Response Curves and the Determination of IC50 and EC50 Values. Journal of Medicinal Chemistry. [Link]

• SciSpace. (n.d.). Convenient synthesis, characterization, cytotoxicity and toxicity of pyrazole derivatives. Retrieved from SciSpace. [Link]

• Cell Biolabs, Inc. (n.d.). LDH Cytotoxicity Assay Kit. Retrieved from Cell Biolabs. [Link]

• Moody, R. P., & Maibach, H. I. (1995). Vehicle effects on in vitro percutaneous absorption through rat and human skin. Journal of Toxicology: Cutaneous and Ocular Toxicology, 14(3), 217-227. [Link]

• Alsenz, J., & Kansy, M. (2008). In vitro solubility assays in drug discovery. Advanced Drug Delivery Reviews, 60(6), 648-661. [Link]

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Application Note: Strategic HPLC Method Development for Pyrazole Intermediates

Abstract

Pyrazole intermediates are ubiquitous in modern drug discovery (e.g., Ruxolitinib, Celecoxib) but present distinct chromatographic challenges due to their amphoteric nature, annular tautomerism, and potential for regioisomerism. This guide moves beyond generic HPLC protocols to provide a targeted, mechanism-based approach for analyzing pyrazoles. We focus on overcoming peak tailing caused by silanol interactions and resolving critical regioisomers using pH-switching strategies and modern stationary phase chemistries.

The Pyrazole Challenge: Physicochemical Profiling

Effective method development requires understanding the analyte's behavior in solution. Pyrazoles are 5-membered heterocyclic compounds containing two adjacent nitrogen atoms.[1]

• Amphoteric Character: Unsubstituted pyrazole has a pKa of ~2.5 (conjugate acid) and ~14 (NH acidity). However, N-substituted pyrazoles (common intermediates) act primarily as weak bases.

• The Silanol Trap: In standard low pH (pH 2-3) mobile phases, the basic nitrogen (N-2) becomes protonated (

  ). This positively charged species interacts ionically with deprotonated residual silanols ( ) on the column surface, leading to severe peak tailing.

• Regioisomerism: Synthesis often yields mixtures of N1- and N2- isomers. These possess identical molecular weights and similar LogP values, making MS detection insufficient and chromatographic resolution mandatory.

Strategic Decision Matrix

Do not rely on trial-and-error. Use this logic flow to select your starting conditions based on the specific chemistry of your intermediate.

Figure 1: Decision tree for selecting the initial separation mode. High pH is preferred for basic pyrazoles to suppress ionization and eliminate silanol interactions.

Column & Mobile Phase Architecture

The "High pH" Revolution

For basic pyrazoles, operating at pH 10 is often superior to low pH.

• Mechanism: At pH 10, the basic nitrogen is deprotonated (neutral). The analyte interacts purely via hydrophobic mechanisms with the C18 ligand, avoiding ionic silanol drag.

• Required Hardware: You must use a column with a hybrid silica-organic backbone (e.g., Waters XBridge BEH, Agilent Poroshell HPH) to resist silica dissolution.

The "Shielded" Low pH Alternative

If your molecule is unstable at high pH, use Low pH (pH 2-3) with specific modifications:

• Stationary Phase: Use "Polar Embedded" or "Base Deactivated" columns (e.g., Amide or Carbamate groups). These phases create a water layer that shields silanols.

• Modifier: Use Trifluoroacetic Acid (TFA) instead of Formic Acid if MS sensitivity allows. TFA acts as an ion-pairing agent that masks silanols.

Summary of Recommended Phases

Condition	Column Type	Ligand Chemistry	Target Application
High pH (Rec.)	Hybrid Particle (BEH)	C18	Basic pyrazoles; Max retention.
Low pH	Polar Embedded	Amide/Carbamate C18	Unstable compounds; Orthogonal selectivity.
Isomer Sep	Polysaccharide	Cellulose/Amylose	Difficult regioisomers (Polar Organic Mode).

Protocol 1: The Universal Scouting Method (High pH)

Use this protocol for initial purity assessment of crude pyrazole intermediates.

Objective: Maximize retention of polar pyrazoles and ensure symmetrical peak shape.

Reagents:

• Buffer A: 10 mM Ammonium Bicarbonate, adjusted to pH 10.0 with Ammonium Hydroxide.

• Solvent B: Acetonitrile (HPLC Grade).

Instrument Parameters:

• Column: Waters XBridge BEH C18, 4.6 x 100 mm, 3.5 µm (or equivalent hybrid).

• Flow Rate: 1.0 mL/min.[1]

• Temperature: 40°C (Improves mass transfer for nitrogenous bases).

• Detection: UV 254 nm (primary), 220 nm (secondary).

Gradient Table:

Time (min)	% Buffer A	% Solvent B	Curve
0.0	95	5	Initial
10.0	5	95	Linear
12.0	5	95	Hold
12.1	95	5	Re-equilibrate

| 15.0 | 95 | 5 | End |

Why this works: The high pH keeps the pyrazole neutral, increasing its affinity for the C18 phase (retention) and preventing it from sticking to silanols (tailing).

Protocol 2: Separation of Regioisomers

Use this when N1/N2 isomers co-elute on C18.

Regioisomers often have identical hydrophobicity, making C18 separation impossible. We utilize selectivity differences driven by the shape of the molecule using a "Polar Organic" mode on a polysaccharide column (normally used for chiral separation, but excellent for structural isomers).

Reagents:

• Mobile Phase: 100% Methanol (No water, no buffer).

• Additives: 0.1% Diethylamine (DEA) + 0.1% Formic Acid (if necessary for peak shape).

Instrument Parameters:

• Column: Phenomenex Lux Cellulose-2 or Daicel Chiralcel OD-RH.

• Mode: Isocratic.

• Flow Rate: 0.5 - 1.0 mL/min.

Workflow:

• Equilibrate column with 100% Methanol.

• Inject sample.[1]

• If retention is too low, switch to Acetonitrile/Methanol (50:50) .

• If peaks are broad, add 0.1% DEA .

Mechanism: The polysaccharide stationary phase contains "pockets" that discriminate based on the 3D shape of the isomer (steric hindrance around the N-substitution), providing separation where C18 fails.

Troubleshooting Guide: The Tailing Peak

If you observe tailing factors (Tf) > 1.5, follow this diagnostic loop.

Figure 2: Diagnostic workflow for resolving peak asymmetry issues common in nitrogenous heterocycles.

References

• Waters Corporation. Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance. Waters Application Notes.[2] [Link]

• Agilent Technologies. Control pH During Method Development for Better Chromatography. Agilent Technical Overview. [Link]

• Hassan, H. et al. Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles. ACS Omega, 2021. [Link]

• Phenomenex. How to Reduce Peak Tailing in HPLC. Phenomenex Blog. [Link]

Sources

• 1. ijcpa.in [ijcpa.in]
• 2. waters.com [waters.com]

Antimicrobial and antibiofilm screening of haloaminopyrazole derivatives

Application Note: Strategic Screening of Haloaminopyrazole Derivatives Subtitle: From Planktonic Efficacy to Biofilm Eradication – A Comprehensive Guide

Executive Summary

The emergence of multidrug-resistant (MDR) pathogens necessitates the exploration of novel pharmacophores. Haloaminopyrazoles—pyrazole rings substituted with halogen atoms (Cl, Br, F, I) and amino groups—have emerged as a privileged scaffold in medicinal chemistry. The halogen atom acts not merely as a lipophilic bulk but as a functional "sigma-hole" donor, facilitating halogen bonding with biological targets (e.g., DNA gyrase, cell membranes).

This Application Note provides a rigorous, standardized workflow for screening these derivatives. Unlike generic protocols, this guide addresses the specific solubility and physicochemical challenges of halo-substituted heterocycles, ensuring data reproducibility in both planktonic and biofilm states.

The Chemical Rationale: Why Haloaminopyrazoles?

Before screening, it is critical to understand the Structure-Activity Relationship (SAR) driving the protocol design:

• Lipophilicity & Penetration: The halogen substituent increases

  , enhancing passive diffusion through the mycobacterial cell wall or Gram-negative outer membranes.

• Target Engagement: The amino group (

  ) serves as a hydrogen bond donor, while the halogen atom can form non-covalent interactions with carbonyl oxygens or nitrogen atoms in the target protein backbone (e.g., DNA gyrase B subunit).

• Solubility Challenge: These derivatives are often hydrophobic. Standard aqueous preparation will fail; DMSO stock preparation is mandatory.

Experimental Workflow Overview

The following diagram outlines the logical cascade for screening, ensuring resources are not wasted on inactive compounds.

Figure 1: The strategic screening cascade. Compounds must pass the planktonic threshold before advancing to complex biofilm assays.

Protocol 1: Planktonic Susceptibility (MIC/MBC)

Standard: CLSI M07-A10 / ISO 20776-1 Objective: Determine the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).[1]

Materials

• Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Indicator: Resazurin (0.015%) or TTC (Triphenyl Tetrazolium Chloride).

• Strains: S. aureus ATCC 29213, P. aeruginosa ATCC 27853 (Quality Control strains are mandatory).

Step-by-Step Methodology

• Stock Preparation: Dissolve haloaminopyrazole derivatives in 100% DMSO to a concentration of 10 mg/mL.

  • Critical Note: Halogenated compounds may precipitate in aqueous media. Ensure the final DMSO concentration in the well does not exceed 1% (v/v), as DMSO itself is toxic to bacteria above 2-5%.

• Inoculum Standardization: Prepare a bacterial suspension from a fresh overnight culture. Adjust turbidity to 0.5 McFarland standard (

  CFU/mL). Dilute 1:100 in CAMHB to reach CFU/mL.

• Plate Setup:

  • Add 100 µL of CAMHB to columns 2–12 of a 96-well plate.

  • Add 200 µL of compound stock (diluted to 2x highest test concentration) to column 1.

  • Perform serial 2-fold dilutions from column 1 to 10. Discard 100 µL from column 10.

  • Controls: Column 11 = Growth Control (Bacteria + Media + Solvent). Column 12 = Sterility Control (Media only).

• Inoculation: Add 100 µL of the diluted bacterial suspension to columns 1–11.

• Incubation: 16–20 hours at 37°C.

• Readout:

  • Visual: Turbidity indicates growth.

  • Dye-Enhanced: Add 30 µL Resazurin. Incubate for 1–2 hours. Blue

    Pink indicates metabolic activity (growth). The MIC is the lowest concentration preventing color change.

Protocol 2: Biofilm Inhibition Assay (Crystal Violet)

Standard: Adapted from O'Toole (2011) Objective: Quantify the ability of the derivative to prevent initial biofilm formation (Anti-adhesion).

Mechanism

Crystal Violet (CV) is a basic dye that binds to negatively charged surface molecules (polysaccharides, DNA) in the extracellular polymeric substance (EPS) matrix and the cells.

Step-by-Step Methodology

• Conditioning: Use 96-well flat-bottom polystyrene plates (tissue culture treated).

• Seeding: Inoculate media (TSB + 1% Glucose to promote biofilm) with bacteria (1:100 dilution of overnight culture) containing the test compound at sub-MIC concentrations (e.g.,

  MIC).

  • Why sub-MIC? We want to test biofilm inhibition, not just cell killing.

• Incubation: Incubate statically at 37°C for 24–48 hours.

• Washing (The Source of Error):

  • Gently invert the plate to discard media.

  • Submerge the entire plate in a tub of distilled water. Gently shake out water.[2][3] Repeat 2x.

  • Do not use a pipette to wash; the shear force will peel the biofilm.

• Staining: Add 125 µL of 0.1% Crystal Violet solution. Incubate 15 min at Room Temp.[2][4]

• Destaining: Wash 3x with water as above. Air dry the plate upside down.[4]

• Quantification: Solubilize the dye with 200 µL of 30% Acetic Acid or 95% Ethanol. Transfer to a new plate and measure Absorbance at 550–590 nm.

Protocol 3: Biofilm Eradication (Metabolic Assay)

Objective: Assess efficacy against established biofilms (much harder to kill than planktonic cells). CV measures biomass (including dead matrix); MTT/XTT measures respiratory activity (live cells).

Step-by-Step Methodology

• Biofilm Growth: Grow biofilms for 24 hours without compound.

• Treatment: Remove media, wash once gently.[3] Add fresh media containing the haloaminopyrazole derivative at high concentrations (

  MIC).

• Exposure: Incubate for 24 hours.

• Viability Staining:

  • Wash wells with PBS.[5]

  • Add 100 µL PBS + XTT reagent (with Menadione electron coupler).

  • Incubate 2–4 hours in the dark.

• Readout: Measure Absorbance at 490 nm. Mitochondrial dehydrogenases in live bacteria reduce XTT to a water-soluble orange formazan.

Mechanistic Insight & Visualization

Understanding how the haloaminopyrazole works is vital for publication.

Figure 2: Multi-target mechanism of action. The halogen atom facilitates membrane crossing and specific binding to gyrase pockets.

Data Analysis & Troubleshooting

Data Presentation Standards

For Application Notes or Manuscripts, summarize data as follows:

Compound ID	R-Group	MIC (µg/mL)	MBIC₅₀ (µg/mL)*	Selectivity Index (CC₅₀/MIC)
HP-01	4-F-Ph	8.0	16.0	>10
HP-02	4-Cl-Ph	4.0	8.0	>50
Ciprofloxacin	(Ctrl)	0.5	64.0	N/A

*MBIC₅₀: Minimum Biofilm Inhibitory Concentration inhibiting 50% biomass.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
High Standard Deviation in CV Assay	Aggressive washing detached the biofilm.	Switch to submersion washing (dunking) instead of pipetting.
Compound Precipitation	Hydrophobicity of halogenated ring.	Ensure DMSO < 1%. Warm media to 37°C before adding compound.
Edge Effect (96-well plate)	Evaporation in outer wells.	Fill perimeter wells with sterile water; do not use for data.
False Positive MIC	"Trailing" endpoints (partial inhibition).	Use Resazurin for a definitive colorimetric endpoint.

References

• O'Toole, G. A. (2011).[4][6] Microtiter Dish Biofilm Formation Assay. Journal of Visualized Experiments, (47), 2437.

• Clinical and Laboratory Standards Institute (CLSI). (2015). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Tenth Edition (M07-A10).[7][8][9]

• Hassan, A. S., et al. (2024). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives.[10][11] Molecules, 29(1), 22.

• Bekhit, A. A., et al. (2015). Pyrazole derivatives as promising antibacterial agents: A review. European Journal of Medicinal Chemistry. (Contextual SAR reference).
• Lohse, M. B., et al. (2017). Monitoring Biofilm Formation and Dispersal In Real-Time. Nature Protocols. (Advanced metabolic assay context).

Sources

• 1. researchgate.net [researchgate.net]
• 2. ableweb.org [ableweb.org]
• 3. youtube.com [youtube.com]
• 4. Crystal violet biomass assays [bio-protocol.org]
• 5. Crystal violet staining protocol | Abcam [abcam.com]
• 6. Microtiter dish biofilm formation assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antimicrobial susceptibility testing standards, 4/15 - CAP TODAY [captodayonline.com]
• 8. webstore.ansi.org [webstore.ansi.org]
• 9. M07 A10 Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically 10th Edition Jean B. Pate | PDF [slideshare.net]
• 10. Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents [mdpi.com]
• 11. mdpi.com [mdpi.com]

Technical Notes & Optimization

Overcoming challenges in the purification of pyrazole derivatives

Status: Operational Operator: Senior Application Scientist, Separation Sciences Division Ticket ID: PYR-PUR-001

Introduction: The Pyrazole Paradox

Welcome to the technical support hub. If you are here, you are likely staring at a TLC plate with a streak that looks like a comet, or a flask containing a stubborn oil that refuses to crystallize.

The Core Challenge: Pyrazoles are deceptively simple 5-membered heterocycles. However, they possess an amphoteric nature (acting as both weak acids and weak bases) and high polarity.

• The Basic Nitrogen (N2): With a pKa typically around 2.5 (conjugate acid), it protonates easily on acidic silica surfaces, causing severe tailing.

• The Acidic Nitrogen (N1-H): In unsubstituted pyrazoles, this proton is acidic (pKa ~14), leading to hydrogen bonding networks that complicate solubility.

• Coordination: The

  nitrogen is an excellent ligand for transition metals (Pd, Cu), making catalyst removal difficult.

This guide provides field-proven protocols to resolve these specific bottlenecks.

Chromatography Troubleshooting

Issue: "My compound streaks from the baseline to the solvent front on silica gel."

Diagnosis: Standard silica gel is slightly acidic (pH ~4–5). The basic N2 nitrogen of the pyrazole interacts with the silanol groups (

), forming non-covalent bonds that drag the compound.

Protocol A: The Ammonia-Doped Eluent (The "Gold Standard") Do not rely solely on Triethylamine (TEA). TEA can sometimes form N-oxide byproducts or remain as a persistent impurity. Ammonia is volatile and cleaner.

• Prepare the Modifier: Create a stock solution of 10%

  (7N in MeOH) in Dichloromethane (DCM).

• Column Pre-treatment: Flush your silica column with 3 column volumes (CV) of the eluent before loading your sample. This "deactivates" the most active silanol sites.

• Elution: Run your gradient.

  • Standard: 0–10% MeOH in DCM (with 1%

    additive).

  • Alternative: If using EtOAc/Hexane, add 1% TEA. Note: You must rotovap repeatedly with heptane later to remove the TEA.

Issue: "I cannot separate my N1-alkylated regioisomers (1,3- vs 1,5-isomers)."

Diagnosis: N-alkylation of asymmetric pyrazoles often yields mixtures of 1,3- and 1,5-substituted isomers. Their polarity is often identical on standard phases.

Decision Matrix: Isomer Separation

Caption: Workflow for selecting the correct stationary phase and solvent system for difficult regioisomer separations.

Technical Insight: Toluene/Acetone systems utilize

- interactions with the aromatic pyrazole core, often differentiating isomers based on steric accessibility rather than just polarity [1].

Metal Scavenging (Pd/Cu Removal)

Issue: "My product is colored (grey/green) and NMR shows broad peaks."

Diagnosis: Pyrazoles are "soft" ligands that bind Palladium (Pd) and Copper (Cu) tightly. Standard Celite filtration is insufficient.

Protocol B: The "Thiol-Silica" Scavenger Method This is superior to charcoal, which often adsorbs the pyrazole product itself (yield loss).

Materials:

• SiliaMetS® Thiol or Thiourea functionalized silica.

• Solvent: THF or EtOAc.

Steps:

• Dissolution: Dissolve crude pyrazole in THF (10 mL/g).

• Loading: Add Thiol-Silica scavenger (4 equivalents relative to expected metal content, or 10% w/w of crude mass if unknown).

• Incubation: Stir at 50°C for 4 hours. Crucial: Room temperature is often too slow for breaking the Pyrazole-Pd complex.

• Filtration: Filter through a 0.45 µm PTFE pad.

• Verification: Check color. If still colored, repeat with fresh scavenger.

Data: Scavenging Efficiency Comparison

Method	Pd Removal Efficiency	Product Recovery	Notes
Celite Filtration	< 10%	> 95%	Ineffective for coordinated Pd.
Activated Carbon	60–80%	70–85%	High product loss due to adsorption.
Thiol-Silica (50°C)	> 98%	> 95%	Best balance of purity and yield [2].
Aqueous EDTA Wash	40–60%	> 90%	Only works for ionic Pd, not Pd(0) clusters.

Crystallization & "Oiling Out"

Issue: "My compound oils out instead of crystallizing."

Diagnosis: This is Liquid-Liquid Phase Separation (LLPS). The compound is thermodynamically more stable as an amorphous oil than as a crystal in the current solvent/temperature matrix. This often happens when the melting point is low or impurities lower the energy barrier for oiling.

Protocol C: The "Dual-Temperature" Scratch Technique

Do not just add more anti-solvent; that precipitates more oil.

• The Solvent Choice: Use a system where solubility changes drastically with temperature (e.g., Ethanol/Water or EtOAc/Heptane).

• Dissolution: Dissolve the oil in the minimum amount of "Good Solvent" (e.g., hot Ethanol) at near reflux.

• The Critical Step (Seeding):

  • Cool to room temperature.[1][2]

  • Add the "Anti-Solvent" (e.g., Water) dropwise until a faint turbidity persists.

  • STOP. Do not add more.

• Nucleation:

  • Take a glass pipette. Scratch the side of the flask vigorously at the air-liquid interface.

  • Why? The friction creates microscopic glass shards that act as nucleation sites.

  • If oil droplets form, re-heat until clear, add a tiny amount of good solvent, and cool slower.

• Maturation: Once crystals appear, stir gently for 2 hours before adding the rest of the anti-solvent.

References

• Regioisomer Separation: BenchChem. (2025).[1][2] Technical Support Center: Selective N-Methylation of Pyrazoles. Link

• Metal Scavenging: Biotage. (2023). How to Remove Palladium in three easy steps. Link

• Oiling Out Mechanisms: ResearchGate. (2020). Investigation of Oiling‐Out Phenomenon of Small Organic Molecules in Crystallization Processes. Link

• Silica Interactions: University of Tartu. (2025). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. Link

For further assistance, please submit a chromatogram or NMR spectra to the support portal.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Regioselective N-Alkylation of Substituted Pyrazoles

Status: Operational Ticket ID: PYR-ALK-001 Assigned Specialist: Senior Application Scientist

The Core Challenge: The "Tautomer Trap"

Welcome to the technical support guide for pyrazole alkylation. If you are here, you are likely facing the classic "1,3- vs. 1,5-isomer" problem.

The Root Cause: Unsubstituted pyrazoles exist in rapid tautomeric equilibrium. When a substituent is present at the C3/C5 position (e.g., a phenyl or methyl group), the two nitrogen atoms become non-equivalent but remain in equilibrium.

• Tautomer A: Substituent is at C3 (far from NH).

• Tautomer B: Substituent is at C5 (adjacent to NH).[1]

Upon deprotonation, a single resonance-stabilized pyrazolate anion is formed. The regioselectivity of the subsequent alkylation is determined by the competition between Steric Hindrance , Electronic Density , and Coordination Effects .

Diagnostic Workflow: Predicting Your Outcome

Before starting wet chemistry, use this logic flow to predict the major isomer.

The Rules of Engagement

• Steric Control (The Default): In the absence of other factors, the electrophile attacks the nitrogen furthest from the bulky substituent.

  • Result:1,3-disubstituted pyrazole .

• Electronic Control: Strong Electron Withdrawing Groups (EWG) can make the adjacent nitrogen less nucleophilic, reinforcing 1,3-selectivity.

• Chelation Control (The Exception): If the substituent contains a coordinating group (e.g., pyridine, carbonyl) and you use a metal cation capable of chelation (e.g.,

  , ), the metal may coordinate to both the substituent and the adjacent nitrogen, directing the alkylating agent to the more hindered side.

  • Result:1,5-disubstituted pyrazole .

Visual Decision Tree

Caption: Decision tree for selecting reaction conditions based on substituent nature and desired regioisomer.

Standard Operating Procedures (SOPs)

SOP-01: Thermodynamic/Steric Control (Targeting 1,3-Isomer)

Use Case: You want the alkyl group on the nitrogen away from the substituent. Mechanism:

Alkylation.

Reagents:

• Base:

  (Cesium effect minimizes ion pairing) or .

• Solvent: DMF (Standard) or HFIP (Hexafluoroisopropanol) - High Selectivity .

• Electrophile: Alkyl Halide (R-X).

Step-by-Step Protocol:

• Dissolution: Dissolve the substituted pyrazole (1.0 equiv) in anhydrous DMF (0.2 M).

  • Expert Tip: If regioselectivity is poor in DMF, switch solvent to HFIP. Fluorinated alcohols form hydrogen bond networks that shield the more nucleophilic/hindered nitrogen, drastically improving selectivity for the 1,3-isomer [1].

• Base Addition: Add

  (1.5 equiv). Stir at Room Temperature (RT) for 30 mins to ensure deprotonation/equilibration.

• Alkylation: Add the alkyl halide (1.1 equiv) dropwise.

• Monitoring: Stir at RT. Monitor by TLC/LCMS.

  • Note: Reaction is usually faster in DMF than HFIP.

• Workup: Dilute with EtOAc, wash with water (

  ) to remove DMF. Dry over .

Data: Solvent Effects on Regioselectivity (Example with Methylhydrazine/Diketone systems)

Solvent	Base	Regioisomeric Ratio (1,3 : 1,5)	Yield
Ethanol	Reflux	~60 : 40	85%

| DMF |

| ~80 : 20 | 92% | | HFIP | None/Mild | >98 : 2 | 95% | (Data generalized from Fustero et al. [1])

SOP-02: Michael Addition (High Selectivity 1,3-Isomer)

Use Case: Alkylating with acrylates, acrylonitrile, or vinyl ketones. Mechanism: Aza-Michael Addition.

Protocol:

• Mix pyrazole (1.0 equiv) and Michael acceptor (1.1 equiv) in DMSO .

• Add catalytic base (DBU, 10 mol%) or use

  .

• Stir at RT.

• Why this works: Michael additions are often reversible. The 1,3-isomer is thermodynamically more stable, and under equilibrium conditions, the system funnels to this product [2].

SOP-03: Mitsunobu Alkylation (Inverting Selectivity?)

Use Case: You have an alcohol (R-OH) instead of a halide, or need mild conditions. Mechanism:

displacement of activated phosphonium.

Protocol:

• Dissolve pyrazole (1.0 equiv), Alcohol (1.2 equiv), and

  (1.5 equiv) in THF.

• Cool to 0°C.

• Add DIAD or DEAD (1.5 equiv) dropwise.

• Troubleshooting: Mitsunobu reactions often follow steric control (1,3-isomer). However, if the 1,3-position is too hindered for the bulky

  adduct, the reaction may stall or shift selectivity.

  • Alternative: Use

    and ADDP for more difficult substrates.

Troubleshooting & FAQs

Q1: I am getting a 50:50 mixture of isomers. How do I fix this?

Diagnosis: Your substituent is not bulky enough to provide steric bias, or your solvent is stabilizing the "wrong" transition state. Fixes:

• Switch to HFIP: As detailed in SOP-01, hexafluoroisopropanol is a "magic solvent" for pyrazoles. It hydrogen-bonds to the pyrazole nitrogens, often blocking the N2 position sterically and electronically [1].

• Change the Leaving Group: If using R-Cl, switch to R-I.[2] Faster reaction rates sometimes capture the kinetic product ratio (which might be better or worse, but it will be different).

• Lower the Temperature: Run the reaction at -20°C or 0°C. Selectivity often improves at lower energy states.

Q2: I need the 1,5-isomer (the "crowded" one). How do I force it?

Strategy: You must use Chelation Control or Blocking Groups .

• Chelation: If your substituent has a lone pair (Pyridine, COOR), use a non-polar solvent (Toluene) and a coordinating base like LiH or Mg(OtBu)2 . The metal bridges the substituent and N2, guiding the electrophile to N2.

• Blocking:

  • Step 1: Tritylate the pyrazole (Trityl-Cl). The massive Trityl group will go to N1 (steric control).

  • Step 2: Quaternize N2 with your desired alkyl group (forming a pyrazolium salt).

  • Step 3: Remove the Trityl group (acidic deprotection).

  • Result: The alkyl group remains on N2.

Q3: How do I prove which isomer I have? (NMR Analysis)

Standard: NOESY (Nuclear Overhauser Effect Spectroscopy) is the gold standard.

• 1,5-Isomer: You will see a NOE cross-peak between the N-Alkyl protons and the Substituent protons .

• 1,3-Isomer: You will see a NOE cross-peak between the N-Alkyl protons and the C5-H proton (or C5 substituent if applicable, but usually the distance is larger).

• 13C NMR: The carbon adjacent to the alkylated nitrogen usually shifts upfield compared to the unalkylated tautomer.

Q4: My reaction stalled. Can I heat it?

Warning: Heating promotes thermodynamic equilibration. If the 1,3-isomer is your goal, heating generally helps (as it is usually the thermodynamic product). If you are trying to trap a kinetic 1,5-isomer, heating will destroy your selectivity.

References

• Fustero, S., et al. (2008). "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs." The Journal of Organic Chemistry, 73(9), 3523–3529.

• Norman, N. J., et al. (2022).[3] "Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions." The Journal of Organic Chemistry, 87(15), 10335–10340.

• Kalanin, S. V., et al. (2025).[4] "Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning." International Journal of Molecular Sciences, 26. [4]

• Smith, A. M., et al. (2017). "Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles." The Journal of Organic Chemistry, 82(15).

Sources

• 1. ompu.repo.nii.ac.jp [ompu.repo.nii.ac.jp]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Low Solubility of Pyrazole Compounds in Biological Assays

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding and overcoming the challenges associated with the low solubility of pyrazole compounds in biological assays. The following question-and-answer format addresses common issues and offers detailed, field-proven troubleshooting strategies to ensure the generation of accurate and reproducible data.

Frequently Asked Questions (FAQs)

Q1: My pyrazole compound, dissolved in DMSO, precipitates immediately when I add it to my aqueous assay buffer. What is happening and how can I fix it?

A1: This is a classic case of "solvent shock."[1] Your pyrazole derivative is likely highly soluble in the 100% organic solvent (DMSO) but poorly soluble in the predominantly aqueous environment of your assay buffer. The abrupt change in polarity causes the compound to crash out of solution.[1]

• Immediate Mitigation:

  • Reduce Final Concentration: The simplest first step is to lower the final concentration of your compound in the assay.[1]

  • Lower Stock Concentration: Preparing a more dilute DMSO stock can allow for a slower, more controlled addition to the buffer, which can sometimes prevent immediate precipitation.[1]

  • Gentle Mixing: When adding the stock to the buffer, do so slowly while gently swirling or vortexing to aid in dispersion.[1]

Q2: I've tried lowering the concentration, but I still see precipitation over the course of my incubation. What's the next step?

A2: Delayed precipitation can be due to several factors, including temperature effects, pH shifts in the media from cellular metabolism, or interactions with media components like serum proteins.[1]

• Troubleshooting Delayed Precipitation:

  • Temperature Stability: Ensure your incubator maintains a stable temperature, as some compounds have decreased solubility at 37°C over time.[1]

  • pH Monitoring: If in a cell-based assay, monitor the pH of your media. Consider using a more robustly buffered medium if significant changes are observed.[1]

  • Serum Interactions: If using serum, your compound may be binding to proteins and precipitating. Try reducing the serum concentration or, if your cells can tolerate it, use a serum-free medium.[1]

Q3: What is the difference between kinetic and thermodynamic solubility, and which one is more relevant for my HTS assay?

A3: This is a critical distinction.

• Kinetic solubility measures the concentration at which a compound precipitates when a concentrated DMSO stock is added to an aqueous buffer.[2] This is highly relevant for most high-throughput screening (HTS) assays where compounds are introduced in this manner.[3][4] However, kinetic solubility can often overestimate the true solubility because it can lead to the formation of a temporary, supersaturated state.[5][6]

• Thermodynamic solubility is the true equilibrium solubility of the most stable solid form of the compound in a given solvent.[2] It is determined by incubating an excess of the solid compound over a longer period (e.g., 24-72 hours) to ensure equilibrium is reached.[2][7] While less reflective of a typical HTS protocol, it is a more accurate measure of a compound's intrinsic solubility and is crucial for later-stage drug development.[8]

For initial HTS, kinetic solubility is the more practical parameter to optimize.[4]

Q4: Can I just add more DMSO to my assay to keep my pyrazole compound in solution?

A4: While tempting, this is generally not advisable. DMSO can have significant, concentration-dependent effects on cell physiology and assay performance, potentially leading to false positives or negatives.[9][10] Most cell-based assays are sensitive to DMSO concentrations above 1%, and it is best practice to keep the final concentration as low as possible, typically ≤0.5%.[11]

In-Depth Troubleshooting Guides

Understanding the "Why": Factors Influencing Pyrazole Solubility

The solubility of pyrazole derivatives is governed by a combination of factors related to their molecular structure and the properties of the solvent system.[12] Key influencing factors include:

• Molecular Weight: Higher molecular weight compounds are often more difficult to solvate.[12]

• Intermolecular Forces: Strong intermolecular forces, such as hydrogen bonding between pyrazole rings, can lead to a more stable crystal lattice that is difficult to break apart, resulting in lower solubility.[12]

• pH: For pyrazole derivatives with ionizable groups (acidic or basic), the pH of the solution can significantly impact solubility by altering the ionization state of the molecule.[12]

• Molecular Polarity: The overall polarity of the pyrazole derivative, determined by its various substituents, dictates its affinity for polar (aqueous) versus non-polar (organic) solvents.[12] 1H-pyrazole itself is more soluble in organic solvents like ethanol, methanol, and acetone than in water.[12][13]

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// Nodes A [label="Poor Pyrazole Solubility", fillcolor="#EA4335", fontcolor="#FFFFFF"]; B [label="Molecular Weight", fillcolor="#F1F3F4", fontcolor="#202124"]; C [label="Intermolecular Forces\n(e.g., H-Bonding)", fillcolor="#F1F3F4", fontcolor="#202124"]; D [label="pH of Solution", fillcolor="#F1F3F4", fontcolor="#202124"]; E [label="Molecular Polarity", fillcolor="#F1F3F4", fontcolor="#202124"];

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Figure 1: Key factors influencing the solubility of pyrazole derivatives.

Tiered Strategy for Solubility Enhancement

When faced with a poorly soluble pyrazole compound, a systematic, tiered approach is recommended. Start with the simplest and most direct methods before moving to more complex formulation strategies.

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Figure 2: A tiered troubleshooting workflow for improving pyrazole solubility.

Tier 1: Simple Assay and Dosing Modifications

Before altering the formulation, simple changes to the assay protocol can often resolve solubility issues.

• Systematic Concentration Reduction: Determine the maximum soluble concentration by performing serial dilutions of your DMSO stock into the assay buffer and visually inspecting for precipitation.[14] This helps establish a working concentration range.

• DMSO Stock Concentration: A very high concentration stock (e.g., >20 mM) can exacerbate precipitation.[15] Try preparing a 5 or 10 mM stock and adjusting the addition volume accordingly, while keeping the final DMSO percentage constant.

• Dosing Protocol: Instead of a single bolus addition, try adding the compound stock solution to the assay medium in a stepwise manner with mixing in between each addition.

Tier 2: Formulation with Solubilizing Excipients

If simple modifications are insufficient, the next step is to incorporate solubility-enhancing excipients into your assay buffer.

Co-solvents are water-miscible organic solvents that, when added in small amounts, increase the overall solvating power of the aqueous medium.[12][16] They are a widely used and effective technique for enhancing the solubility of poorly soluble drugs.[17][18]

• Mechanism: Co-solvents work by reducing the polarity of the aqueous environment, making it more favorable for lipophilic compounds.

• Common Examples: Ethanol, propylene glycol (PG), and polyethylene glycols (PEGs) of various molecular weights (e.g., PEG 300, PEG 400).[16][19]

• Considerations: It is crucial to test the tolerance of your specific cell line or assay system to the chosen co-solvent, as they can have their own biological effects.

Co-solvent	Typical Starting Concentration	Notes
Ethanol	1-5% (v/v)	Can be toxic to some cells at higher concentrations.
Propylene Glycol	1-10% (v/v)	Generally well-tolerated.
PEG 300/400	1-10% (v/v)	Effective for a wide range of compounds.

Surfactants are amphiphilic molecules that can form micelles in aqueous solutions above a certain concentration (the critical micelle concentration, or CMC).[20] These micelles can encapsulate poorly soluble compounds, increasing their apparent solubility.[12][20]

• Mechanism: The hydrophobic cores of the micelles provide a favorable environment for the lipophilic pyrazole compound, while the hydrophilic outer shell keeps the micelle dispersed in the aqueous buffer.[20]

• Common Examples: Polysorbate 20 (Tween® 20), Polysorbate 80 (Tween® 80), and Triton™ X-100.[19][21]

• Considerations: Surfactants can interfere with some assay technologies and may be cytotoxic. Always run a vehicle control with the surfactant alone.

For ionizable pyrazole compounds, adjusting the pH of the buffer can dramatically increase solubility.[12]

• Mechanism:

  • For basic pyrazoles, lowering the pH will lead to protonation, forming a more soluble salt.

  • For acidic pyrazoles, raising the pH will lead to deprotonation, also forming a more soluble salt.

• Procedure:

  • Determine the pKa of your compound (experimentally or through prediction software).

  • Adjust the pH of your assay buffer to be at least 1-2 units away from the pKa (lower for bases, higher for acids).

  • Crucially, ensure the adjusted pH is compatible with your biological system (e.g., cells, enzymes). Most cell cultures require a pH between 7.2 and 7.4.[1]

Tier 3: Advanced Formulation Strategies

For particularly challenging compounds, more advanced formulation techniques may be necessary. These are often employed in later-stage preclinical development but can be adapted for in vitro use.

• Cyclodextrins: These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form inclusion complexes with poorly soluble drugs, effectively shielding the hydrophobic molecule from the aqueous environment.[19][22]

• Solid Dispersions: This technique involves dispersing the drug in a hydrophilic carrier (e.g., a polymer like PVP or HPMC) at a molecular level, often creating an amorphous system with higher apparent solubility and dissolution rate.[12][19]

• Nanoparticle Engineering: Reducing the particle size of the compound to the nanometer scale dramatically increases the surface area-to-volume ratio, which can enhance the dissolution rate.[23] This can be achieved through techniques like nanosuspensions.[23][24]

Experimental Protocols

Protocol 1: Kinetic Solubility Assessment via Nephelometry

This high-throughput method is used to quickly assess the kinetic solubility of a compound under assay-relevant conditions.[4]

Objective: To determine the concentration at which a pyrazole compound begins to precipitate when diluted from a DMSO stock into an aqueous buffer.

Materials:

• Pyrazole compound dissolved in 100% DMSO (e.g., 10 mM stock).

• Aqueous assay buffer (e.g., PBS, pH 7.4).

• Clear, flat-bottom 96- or 384-well microplate.

• A plate reader capable of nephelometric (light-scattering) measurements.

Procedure:

• Add 98 µL of the aqueous assay buffer to each well of the microplate.

• Add 2 µL of the 10 mM DMSO stock solution to the first well (this creates a 200 µM solution with 2% DMSO).

• Perform a 1:2 serial dilution across the plate by transferring 50 µL from the first well to the second, mixing, then transferring 50 µL from the second to the third, and so on.

• Include a "buffer + 2% DMSO" only well as a negative control.

• Seal the plate and incubate at the desired temperature (e.g., room temperature or 37°C) for a set time (e.g., 1-2 hours).

• Measure the light scattering at a wavelength where the compound does not absorb (e.g., >600 nm).

• The kinetic solubility is the highest concentration that does not show a significant increase in light scattering compared to the negative control.

Protocol 2: Co-solvent Screening

Objective: To identify a suitable co-solvent and its optimal concentration to maintain the pyrazole derivative in solution.

Materials:

• Your poorly soluble pyrazole derivative.

• Primary assay buffer.

• A selection of co-solvents (e.g., Ethanol, Propylene Glycol, PEG 400).

• Clear microcentrifuge tubes or a 96-well plate.

Procedure:

• Prepare a series of assay buffers containing different concentrations of each co-solvent (e.g., Buffer + 1% Ethanol, Buffer + 2% Ethanol, etc., up to a biologically acceptable limit).

• In separate tubes or wells, add your pyrazole compound from a concentrated DMSO stock to each of the prepared co-solvent buffers to achieve your desired final compound concentration.

• Include a control with no co-solvent.

• Vortex or mix the solutions.

• Incubate under your standard assay conditions (time and temperature).

• Visually inspect for precipitation. The optimal co-solvent and concentration will be the lowest concentration that keeps the compound fully dissolved.

• Validation Step: Run a vehicle control in your assay with only the selected co-solvent and concentration to ensure it does not interfere with the biological readout.

References

• Bork, K. T., & Holm, R. (2012). Kinetic versus thermodynamic solubility temptations and risks. Ovid. Retrieved from [Link]

• Brittain, H. G. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. American Pharmaceutical Review. Retrieved from [Link]

• Volkov, I., Vot K., & Charifson P. (2021). Kinetic solubility: Experimental and machine-learning modeling perspectives. PubMed. Retrieved from [Link]

• Raytor. (2026). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Retrieved from [Link]

• Inglese, J., & Auld, D. S. (2009). Compound Management for Quantitative High-Throughput Screening. PMC - NIH. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of kinetic solubility with equilibrium solubility (μM) of.... Retrieved from [Link]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. PubMed. Retrieved from [Link]

• ResearchGate. (2022). Synthetic Strategies for Improving Solubility: Optimization of Novel Pyrazolo[1,5- a ]pyrimidine CFTR Activator That Ameliorates Dry Eye Disease. Retrieved from [Link]

• ResearchGate. (2014). How to enhance drug solubility for in vitro assays?. Retrieved from [Link]

• Bergström, C. A. (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. American Pharmaceutical Review. Retrieved from [Link]

• Solubility of Things. (n.d.). Pyrazole. Retrieved from [Link]

• Procell. (2024). Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Retrieved from [Link]

• Janssens, S., & Van den Mooter, G. (2013). Evaluation of a high-throughput screening method for the detection of the excipient-mediated precipitation inhibition of poorly soluble drugs. PubMed. Retrieved from [Link]

• D'Archivio, A. A., & Maggi, M. A. (2021). Preparation and Physicochemical Characterization of Water-Soluble Pyrazole-Based Nanoparticles by Dendrimer Encapsulation of an Insoluble Bioactive Pyrazole Derivative. PMC. Retrieved from [Link]

• Kerns, E. H., & Di, L. (2008). In vitro solubility assays in drug discovery. PubMed. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Compound Precipitation in High-Concentration DMSO Solutions. Retrieved from [Link]

• Popa-Burke, I., & Russell, J. (2014). Compound precipitation in high-concentration DMSO solutions. PubMed. Retrieved from [Link]

• ResearchGate. (2013). How to deal with the poor solubility of tested compounds in MTT assay?. Retrieved from [Link]

• de Oliveira, A. C. A., & da Silva, J. B. P. (2021). Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi. PMC - NIH. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Formulation strategies for poorly soluble drugs. Retrieved from [Link]

• ResearchGate. (n.d.). High-throughput precipitation inhibition screening across polymer.... Retrieved from [Link]

• Journal of Drug Delivery and Therapeutics. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Retrieved from [Link]

• Inventi Journals. (n.d.). Formulation Tactics for the Delivery of Poorly Soluble Drugs. Retrieved from [Link]

• Merck Millipore. (n.d.). Common Cell Culture Problems: Precipitates. Retrieved from [Link]

• MDPI. (2022). Synthesis and Properties of Pyrazoles. Retrieved from [Link]

• Wikipedia. (n.d.). Cosolvent. Retrieved from [Link]

• ResearchGate. (n.d.). The Role of Co-Solvents and Co-Surfactants in Making Chemical Floods Robust. Retrieved from [Link]

• MDPI. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). The Role of Surfactants in Solubilization of Poorly Soluble. Retrieved from [Link]

• SciTechnol. (2025). Co-solvent: Significance and symbolism. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. raytor.com [raytor.com]
• 3. Kinetic solubility: Experimental and machine-learning modeling perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. researchgate.net [researchgate.net]
• 7. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 8. ovid.com [ovid.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Compound precipitation in high-concentration DMSO solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Evaluation of a high-throughput screening method for the detection of the excipient-mediated precipitation inhibition of poorly soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. solubilityofthings.com [solubilityofthings.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Cosolvent - Wikipedia [en.wikipedia.org]
• 17. ijpbr.in [ijpbr.in]
• 18. wisdomlib.org [wisdomlib.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. jocpr.com [jocpr.com]
• 21. researchgate.net [researchgate.net]
• 22. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 23. researchgate.net [researchgate.net]
• 24. Preparation and Physicochemical Characterization of Water-Soluble Pyrazole-Based Nanoparticles by Dendrimer Encapsulation of an Insoluble Bioactive Pyrazole Derivative - PMC [pmc.ncbi.nlm.nih.gov]

Preventing side reactions in the Vilsmeier-Haack formylation of hydrazones

Technical Support Center: Vilsmeier-Haack-Arnold (VHA) Reaction Optimization

Topic: Preventing Side Reactions in the Formylation of Hydrazones Target Audience: Medicinal Chemists & Process Development Scientists

Module 1: Critical Mechanism Analysis

The "Why" Behind the Chemistry

The application of Vilsmeier-Haack conditions (

) to hydrazones is chemically distinct from standard arene formylation. Known as the Vilsmeier-Haack-Arnold (VHA) reaction, it serves a dual purpose: cyclization to form the pyrazole ring and formylation at the C4 position.

Failure to control the reaction kinetics results in three primary failure modes:

• Hydrolysis Reversion: Moisture destroys the chloromethyliminium salt (Vilsmeier reagent) before it attacks the hydrazone, reverting the substrate to the parent ketone.

• Acyclic Arrest: The reaction arrests at the intermediate

  -chlorovinyl iminium salt (halovinyl aldehyde precursor) if the thermal energy is insufficient to drive cyclization.

• Polymerization/Tars: Uncontrolled exotherms during the reagent formation phase lead to thermal runaway and degradation of the electron-rich hydrazone.

Visualizing the Pathway & Failure Points

Figure 1: The Vilsmeier-Haack-Arnold reaction pathway showing critical checkpoints (Green) and failure modes (Red).

Module 2: Troubleshooting Matrix

Symptom-Based Diagnostics

Use this matrix to diagnose experimental failures.

Symptom	Probable Cause	Technical Solution
Recovery of Starting Material (Ketone)	Reagent Hydrolysis: The Vilsmeier reagent was destroyed by atmospheric moisture before reacting.	Protocol Adjustment: Flame-dry glassware. Use fresh (distilled if yellow). Ensure DMF is anhydrous (<0.05% water). Maintain atmosphere.
Black/Tarry Reaction Mixture	Thermal Runaway: Addition of to DMF was too fast, or substrate addition generated uncontrolled heat.	Control: Chill DMF to 0°C before adding . Add dropwise over 30-60 mins. Keep internal temp <10°C during formation.
Chlorinated Impurities (Non-Formyl)	Over-Chlorination: Excess attacked other nucleophilic sites (e.g., -OH, -NH) or displaced substituents.	Stoichiometry: Reduce to 1.2–2.0 eq. If -OH groups are present, protect them or accept chlorination (chloropyrazoles are often desired intermediates).
Low Yield / Acyclic Intermediates	Incomplete Cyclization: Reaction temperature was too low to drive the ring closure (VHA specific).	Optimization: After addition at 0°C, the reaction must be heated. Standard VHA requires 60–90°C for 1–4 hours to ensure cyclization [1, 2].
"Double" Formylation	Stoichiometric Excess: Large excess of Vilsmeier reagent reacting with activated positions on the phenyl ring (if present).	Titration: Use strictly 1.1–1.2 eq of Vilsmeier reagent per nucleophilic site. Monitor via TLC/LCMS.

Module 3: Optimized Experimental Protocol

Standard Operating Procedure (SOP) for VHA Reaction

This protocol is designed to minimize side reactions by strictly separating the Reagent Formation (Kinetic Control) and Cyclization (Thermodynamic Control) phases.

Phase 1: Reagent Generation (The "Cold" Phase)

Objective: Generate the active electrophile without polymerization.

• Setup: Equip a 3-neck round-bottom flask with a thermometer, addition funnel, and

  inlet.

• Solvent: Charge Anhydrous DMF (5–10 vol relative to substrate).

• Cooling: Cool to 0–5°C using an ice/salt bath.

• Addition: Add

  (1.2 – 3.0 eq) dropwise.

  • Critical Checkpoint: Do not allow internal temperature to exceed 10°C .[1] High temps here cause DMF decomposition (CO evolution) and tar formation [3].

• Activation: Stir at 0–5°C for 15–30 minutes. The solution should turn pale yellow/orange (the "Vilsmeier Salt").

Phase 2: Substrate Addition & Cyclization (The "Hot" Phase)

Objective: Drive the attack and ring closure.

• Substrate Prep: Dissolve the Hydrazone (1.0 eq) in minimum anhydrous DMF.

• Addition: Add the hydrazone solution to the Vilsmeier reagent at 0–5°C .

  • Note: Reverse addition (Reagent to Substrate) is generally not recommended for VHA as excess reagent is needed to drive the initial attack.

• Transition: Remove the ice bath. Allow to warm to Room Temperature (RT) over 30 mins.

• Heating: Heat the mixture to 60–80°C for 2–4 hours.

  • Why? This thermal step is required to dehydrate the intermediate and force the pyrazole ring closure [2, 4].

• Monitoring: Check TLC/LCMS. Look for the disappearance of the acyclic intermediate.

Phase 3: Quenching & Isolation (The "Neutral" Phase)

Objective: Hydrolyze the iminium salt without lysing the product.

• Quench: Pour the reaction mixture onto crushed ice (5x volume) with vigorous stirring.

• Neutralization (Crucial): Adjust pH to 7–8 using saturated Sodium Acetate or

  .

  • Warning: Strong bases (NaOH) can cause haloform-type cleavage or ring opening if the product is electron-deficient.

• Extraction: Extract with EtOAc or DCM. Wash organic layer with water (to remove DMF) and brine.

Module 4: Frequently Asked Questions (FAQs)

Q1: Why do I get a chlorinated pyrazole instead of the hydroxy-pyrazole I expected? A: This is a feature, not a bug, of the Vilsmeier system. If your hydrazone has a keto/enol group (like a pyrazolone precursor) or a phenol,

will convert the -OH to -Cl before or during formylation. To retain the -OH, you must protect it (e.g., as a methoxy group) or use a milder formylating agent (e.g., Duff reaction), though VHA is generally aggressive [4].

Q2: Can I use Thionyl Chloride (

) instead of ? A: Yes, but with caution. generates gas, creating pressure issues. is preferred for VHA because the phosphate byproducts are easier to manage during the cyclization phase, and is a superior dehydrating agent for the ring closure step [5].

Q3: My product is water-soluble and I lose it during the DMF wash. What do I do? A: If the pyrazole-aldehyde is polar:

• Neutralize the aqueous quench carefully to the isoelectric point (often pH 7).

• Use n-Butanol for extraction (it pulls polar compounds better than EtOAc).

• Alternatively, pour the reaction onto ice, neutralize, and simply filter the precipitate . Avoid aqueous extraction entirely if the solid precipitates out [1].

Q4: How do I prevent the formation of azines (dimers)? A: Azines form when the hydrazone reacts with the ketone starting material. This usually happens before the VHA reaction if the hydrazone synthesis wasn't complete or if hydrolysis occurs. Ensure your starting hydrazone is pure and dry. During VHA, maintain a slight excess of the Vilsmeier reagent to ensure the hydrazone reacts with the electrophile rather than itself [2].

References

• BenchChem. (2025).[1] Troubleshooting guide for the Vilsmeier-Haack formylation of 3-Methylpyrazole. Retrieved from 1[1]

• Singh, K., et al. (2005). Vilsmeier-Haack reaction on hydrazones: a convenient synthesis of 4-formylpyrazoles. Journal of Chemical Research. Retrieved from 2

• Mikhaleva, A. I., et al. (2009).[3] An Efficient Route to 1-Vinylpyrrole-2-carbaldehydes. Synthesis. Retrieved from 3[4]

• Popov, A. V., et al. (2019).[5] Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkivoc. Retrieved from 5

• Google Patents. (2007). Process for the production of a chlorinating reagent and its use. WO2007099557A2. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 4. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 5. arkat-usa.org [arkat-usa.org]

Reducing impurities in the synthesis of pyrazoline derivatives from chalcones

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of pyrazoline derivatives from chalcones. This guide is designed to provide in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to address common challenges encountered during this synthetic transformation. As Senior Application Scientists, we aim to combine technical accuracy with practical, field-proven insights to enhance your experimental success.

Introduction

The reaction of chalcones (α,β-unsaturated ketones) with hydrazine and its derivatives is a cornerstone for the synthesis of 2-pyrazolines, a class of five-membered nitrogen-containing heterocyclic compounds.[1][2] These scaffolds are of significant interest in medicinal chemistry due to their broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, anticancer, and antioxidant properties.[2][3] While the synthesis is generally robust, the formation of impurities can complicate purification and compromise the yield and purity of the final product. This guide will address the common hurdles in obtaining high-purity pyrazoline derivatives.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism for pyrazoline synthesis from chalcones?

A1: The synthesis proceeds via a cyclocondensation reaction. The process is initiated by a nucleophilic attack of the hydrazine derivative on the β-carbon of the chalcone's α,β-unsaturated system (a Michael addition). This is followed by an intramolecular cyclization and dehydration to form the stable five-membered pyrazoline ring.[4][5] The reaction can be catalyzed by either acids (e.g., glacial acetic acid) or bases (e.g., sodium hydroxide).[1][5]

Q2: What are the most common impurities I should expect?

A2: The primary impurities often include unreacted chalcone, hydrazone intermediates, and N-acetylated pyrazolines (if acetic acid is used as a solvent/catalyst). In some cases, side reactions can lead to the formation of pyrazole derivatives through oxidation of the initially formed pyrazoline.[6]

Q3: Why is my reaction yield consistently low?

A3: Low yields can stem from several factors.[7] Purity of the starting chalcone is critical; impurities in the chalcone can inhibit the reaction.[1] Inefficient cyclization of the hydrazone intermediate can also be a cause. Reaction time and temperature are crucial parameters; conventional heating methods may require prolonged reflux (4-6 hours or more) to drive the reaction to completion.[1][2] Microwave-assisted synthesis can often dramatically reduce reaction times and improve yields.[1]

Q4: I am observing an impurity with a similar polarity to my product, making purification difficult. What could it be?

A4: A common culprit is the hydrazone intermediate. This intermediate is formed after the initial reaction of hydrazine with the chalcone's carbonyl group but before the final ring closure.[8][9] Its formation is often favored under certain conditions and it can be relatively stable. Since its polarity can be very close to the desired pyrazoline, chromatographic separation can be challenging.

Troubleshooting Guide

This section provides a question-and-answer formatted guide to troubleshoot specific experimental issues.

Problem 1: Incomplete Conversion of Chalcone

Question: My TLC analysis consistently shows a significant amount of starting chalcone even after extended reaction times. What can I do?

Answer:

• Causality: Incomplete conversion is often due to insufficient activation of the reactants or non-optimal reaction conditions. The nucleophilicity of the hydrazine and the electrophilicity of the chalcone's β-carbon are key to the initial Michael addition.

• Troubleshooting Steps:

  • Catalyst Check: If using an acid catalyst like glacial acetic acid, ensure it is of high purity and used in an appropriate amount (often a few drops to a catalytic amount is sufficient).[1][5] For base-catalyzed reactions, ensure the base is not degraded.

  • Temperature and Time: Gradually increase the reflux temperature and extend the reaction time. Monitor the reaction progress by TLC every hour. Some reactions may require up to 72 hours for completion under conventional heating.[4]

  • Solvent Choice: Ethanol is a common solvent.[4][10] However, for less reactive substrates, a higher boiling point solvent like 1,4-dioxane might be beneficial.[3]

  • Microwave Irradiation: Consider switching to microwave-assisted synthesis. This technique can significantly reduce reaction times to a few minutes and often leads to cleaner reactions and higher yields.[1]

Problem 2: Formation of N-Acetylpyrazoline Impurity

Question: I am using glacial acetic acid as a solvent and catalyst, and I'm isolating a significant amount of an N-acetylated pyrazoline derivative alongside my desired N-unsubstituted product. How can I avoid this?

Answer:

• Causality: When glacial acetic acid is used, it can act as both a catalyst and a reagent, leading to the acetylation of the N1-position of the newly formed pyrazoline ring.[11] This is a common side reaction, especially with prolonged heating in acetic acid.

• Troubleshooting Steps:

  • Minimize Acetic Acid: Use glacial acetic acid in catalytic amounts (a few drops) rather than as the primary solvent.[1] Use ethanol or another suitable solvent for the reaction medium.

  • Alternative Catalysts: Consider using other acid catalysts like a few drops of sulfuric acid in an alcohol solvent.[3]

  • Base Catalysis: Switch to a base-catalyzed method. A small amount of sodium hydroxide or potassium carbonate in ethanol can effectively catalyze the reaction without the risk of acetylation.[12][13]

Problem 3: Isolation of a Stable Hydrazone Intermediate

Question: My characterization data (NMR, MS) suggests I have isolated a hydrazone, not the cyclized pyrazoline. How can I promote the cyclization step?

Answer:

• Causality: The formation of a stable hydrazone intermediate indicates that the initial condensation has occurred, but the subsequent intramolecular Michael addition (cyclization) is slow or inhibited.[8][9] This can be due to steric hindrance or electronic effects of the substituents on the chalcone.

• Troubleshooting Steps:

  • Acid Catalysis is Key: The cyclization step is often effectively promoted by acid. Ensure sufficient acid catalyst is present. If you have already isolated the hydrazone, you can attempt to cyclize it by refluxing it in ethanol with a catalytic amount of glacial acetic acid.

  • Increase Thermal Energy: Higher reaction temperatures can provide the necessary activation energy for the cyclization to occur.

  • Reaction Medium: Polyethylene glycol-400 (PEG-400) has been reported as a green reaction medium that can facilitate the synthesis of 1,3,5-trisubstituted 2-pyrazolines in good yields.[14]

Problem 4: Product Oxidation to Pyrazole

Question: My final product appears to be a pyrazole, which is the aromatic analogue of my target pyrazoline. How did this happen and how can I prevent it?

Answer:

• Causality: Pyrazolines can be susceptible to oxidation to the more thermodynamically stable aromatic pyrazole.[4] This can occur in the presence of an oxidizing agent or even air, especially at elevated temperatures over long reaction times.

• Troubleshooting Steps:

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric oxygen.

  • Control Reaction Time and Temperature: Avoid unnecessarily long reaction times and excessive temperatures, as these conditions can promote oxidation.

  • Choice of Oxidant (for intentional synthesis): If pyrazole is the desired product, a mild oxidizing agent can be introduced after the formation of the pyrazoline.[15]

Experimental Protocols & Data

Optimized Protocol for Pyrazoline Synthesis

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Substituted Chalcone (1 mmol)

• Hydrazine Hydrate (1.2 mmol)

• Absolute Ethanol (20 mL)

• Glacial Acetic Acid (catalytic amount, ~2-3 drops)

Procedure:

• In a round-bottom flask, dissolve the substituted chalcone (1 mmol) in absolute ethanol (20 mL).[1]

• Add hydrazine hydrate (1.2 mmol) to the solution.[1]

• Add 2-3 drops of glacial acetic acid to the reaction mixture.[1]

• Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC) with a suitable solvent system (e.g., n-hexane:ethyl acetate).[1]

• Once the reaction is complete (typically 4-6 hours), cool the mixture to room temperature.[2]

• Pour the reaction mixture into ice-cold water to precipitate the product.[1]

• Collect the solid product by filtration, wash thoroughly with cold water, and dry.[1]

• Recrystallize the crude product from ethanol to obtain the purified pyrazoline derivative.[2]

Data Summary: Reaction Conditions Comparison

Parameter	Conventional Heating	Microwave-Assisted Synthesis
Reaction Time	4 - 72 hours[2][4]	2 - 5 minutes[1]
Typical Yield	Good to Excellent[16][17]	Often higher than conventional[1]
Side Products	More prevalent with longer times[7]	Often fewer side products[1]
Energy Efficiency	Lower	Higher (Green Chemistry)[1]

Visual Guides

Reaction Mechanism Workflow

Caption: General mechanism for pyrazoline synthesis.

Troubleshooting Logic Diagram

Caption: Troubleshooting workflow for pyrazoline synthesis.

References

• Design and Synthesis of Pyrazoline Derivatives As Anti-Inflammatory Agents. International Journal for Multidisciplinary Research. [Link]

• High-throughput DoE synthesis of chalcones and pyrazolines for fluorescent sensing. Nature Communications. [Link]

• Synthesis and structural characterization of novel pyrazoline derivatives. DergiPark. [Link]

• Design, synthesis and biological evaluation of some novel pyrazoline derivatives. Der Pharma Chemica. [Link]

• Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. ResearchGate. [Link]

• Synthesis of New Series of Pyrazoline, and Study their Kinetics and Reaction Mechanism. International Journal of Science and Research. [Link]

• Synthesis and Evaluation of Some New Pyrazoline Derivatives as Antimicrobial Agents. Oriental Journal of Chemistry. [Link]

• Synthesis and Characterization of Chalcones and Pyrazolines derived from Substituted Aryl ether. CORE. [Link]

• SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SUBSTITUTED PYRAZOLINE DERIVATIVES. Paper Publications. [Link]

• PYRAZOLINE SYNTHESIS THROUGH A CHALCONE INTERMEDIATE. International Journal of Drug Research and Technology. [Link]

• Review on Preparation, Coordination and Clinical Chemistry of 2- Pyrazoline Derivatives. Journal of Chemical Reviews. [Link]

• Synthesis of series of chalcone and pyrazoline derivatives. Academia.edu. [Link]

• Synthesis of Pyrazoline Derivatives from Chalcones. UNC Press | Janeway. [Link]

• Synthesis of Pyrazoline Derivatives from Chalcones. Capstone, The UNC Asheville Journal of Undergraduate Scholarship. [Link]

• Pyrazole synthesis. Organic Chemistry Portal. [Link]

• Reaction of Chalcones with Phenylhydrazine in Reflux Conditions. ResearchGate. [Link]

• Synthesis and Crystal Structures of N-Substituted Pyrazolines. National Center for Biotechnology Information. [Link]

• Assemblage of pyrazoline heterocyclic frameworks through michael-addition mediated cyclization. ResearchGate. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journals. [Link]

• Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. [Link]

• The mechanistic pathway for the formation of pyrazoline compounds by hydrazone formation. ResearchGate. [Link]

• Investigation of chalcone cyclized pyrazole derivatives as an anti-inflammatory agent: In-vivo and in-silico molecular docking. Journal of the Indian Chemical Society. [Link]

• Cyclization reaction of 4-nitro-3'-4'-dimethoxychalcone and phenylhydrazine as antibacterial candidate. Universitas Islam Indonesia. [Link]

• SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF CHALCONES AND ITS HETEROCYCLIC DERIVATIVES. International Journal of Pharmacy and Biological Sciences. [Link]

• SYNTHESIS AND EVALUATION OF PYRAZOLINE DERIVATIVES AS ANTIBACTERIAL AGENTS. International Journal of Pharmacy and Biological Sciences. [Link]

• A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. International Journal of ChemTech Applications. [Link]

• Synthesis, anticancer activity, and docking study of N-acetyl pyrazolines from veratraldehyde. ResearchGate. [Link]

• Mechanism of pyrazoline formation from the reactions of substituted hydrazines and Mannich bases. Journal of the Chemical Society C: Organic. [Link]

• SYNTHESIS OF SOME NEW N-ACETYLATED PYRAZOLINE DERIVATIVES VIA THE EFFICIENT ONE-POT REACTION BY USING p-TOLUENESULFONIC ACID. Der Pharma Chemica. [Link]

• Impurity Profiling With Use of Hyphenated Techniques. Asian Journal of Research in Chemistry. [Link]

• Pyrazoline synthesis. Organic Chemistry Portal. [Link]

• Synthesis and Spectral Analysis of Some Representative Pyrazoline Derivatives. E-RESEARCHCO. [Link]

• Synthesis of new NH, N-acetyl and N-formylpyrazolines 6–8. ResearchGate. [Link]

• Synthesis, Characterization and Anti-oxidant Activity of some Novel Pyrazoline derivatives. ResearchGate. [Link]

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• 6. Synthesis and Crystal Structures of N-Substituted Pyrazolines - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. chemistryeducation.uii.ac.id [chemistryeducation.uii.ac.id]
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Improving the efficiency of palladium-catalyzed reactions with bromo(hetero)arenes

Mission: To provide researchers with high-fidelity troubleshooting and optimization strategies for cross-coupling reactions involving challenging bromo(hetero)arene substrates. This guide moves beyond basic textbook mechanisms to address specific failure modes encountered in high-throughput screening and medicinal chemistry.

Module 1: The "Heteroatom Problem" – Ligand Selection & Catalyst Design

The Issue: You are attempting to couple a bromo-pyridine, -imidazole, or -thiazole. The reaction stalls immediately or yields <10% product, despite using standard conditions (e.g., Pd(PPh₃)₄).

Technical Diagnosis: Nitrogen-containing heterocycles are potent

-donors. They competitively bind to the Pd(II) center, displacing your phosphine ligands and forming an unreactive "rest state" complex (catalyst poisoning). Standard ligands like PPh₃ lack the steric bulk to prevent this coordination.

The Solution: Steric Bulk as a Shield To overcome heteroatom poisoning, you must use ligands with high buried volume (%V_bur) and specific steric parameters that physically crowd out the substrate's nitrogen atom while permitting the C-Br bond to access the metal center.

Recommended "Hardware" (Ligands/Catalysts):

Ligand Class	Specific Recommendation	Why it Works	Best For
Dialkylbiaryl Phosphines	XPhos or RuPhos	The biaryl backbone creates a "roof" over the Pd center; the bulky cyclohexyl/isopropyl groups prevent N-coordination.	General Suzuki/Buchwald couplings with pyridines/indoles.
NHC (N-Heterocyclic Carbenes)	Pd-PEPPSI-IPr	The bulky IPr wingtips create a "fenced" environment. The pyridine "throw-away" ligand ensures rapid initiation.	Sterically hindered substrates (ortho-substituted) and electron-poor heterocycles.
Precatalysts	Pd-G4 Palladacycles	Generates the active L-Pd(0) species immediately upon base activation, bypassing the induction period where poisoning often occurs.	Unstable substrates or when using low catalyst loading (<1 mol%).[1][2]

Module 2: Troubleshooting Specific Failure Modes

Q1: My reaction mixture turned black immediately. Is the catalyst dead?

A: Yes, likely. "Palladium black" is the aggregation of inactive Pd(0) nanoparticles.[3][4] This occurs when the rate of reduction (Pd(II)

Pd(0)) exceeds the rate of oxidative addition, or when the ligand dissociates.

• Immediate Fix: Check your Ligand:Pd ratio. For monodentate ligands (SPhos, XPhos), increase the ratio from 1:1 to 2:1 .

• Root Cause Analysis: If using Pd(dba)₂, the dba can inhibit the reaction or fail to stabilize the active species. Switch to a pre-formed precatalyst like XPhos Pd G4 .

• Oxygen Leak: Pd(0) is rapidly oxidized by air. Ensure your inert gas line (Schlenk/Glovebox) is rigorous.

Q2: I am seeing "Protodehalogenation" (Ar-Br Ar-H) instead of coupling.

A: This is a common side reaction driven by

-hydride elimination from the solvent or impurities.

• The Mechanism: If you use primary/secondary alcoholic solvents (EtOH, iPrOH), the Pd-Ar intermediate can undergo

  -hydride elimination, followed by reductive elimination of Ar-H.

• The Fix:

  • Switch Solvent: Move to aprotic solvents like 1,4-Dioxane , Toluene , or DMF .

  • Strictly Anhydrous: Water can sometimes promote this pathway in the presence of certain bases.

  • Base Switch: Strong bases promote dehalogenation. Switch from KOtBu or NaOEt to K₃PO₄ or Cs₂CO₃ .

Q3: The reaction works for 4-bromopyridine but fails for 2-bromopyridine.

A: This is the "Ortho Effect" combined with the "Heteroatom Effect." The nitrogen at the 2-position is perfectly positioned to chelate the Palladium after oxidative addition, forming a stable 4-membered metallacycle that refuses to transmetallate.

• The Fix: You need the Pd-PEPPSI-IPent catalyst. The "Pent" (pentan-3-yl) groups are flexible but extremely bulky, forcing the reaction forward by destabilizing the resting state of the chelate.

Module 3: Visualization of Failure Pathways

The following diagram illustrates the competition between the productive catalytic cycle and the two primary failure modes: Catalyst Poisoning and Aggregation (Pd Black).

Caption: Figure 1. The productive cycle (Green/Blue/Yellow) vs. common failure modes (Red/Black). Note that N-coordination (Poisoning) halts the cycle before Transmetallation.

Module 4: Standardized Experimental Protocol

Protocol: Suzuki-Miyaura Coupling of a Sterically Hindered Bromoheteroarene Target: Coupling 2-bromo-3-methylpyridine with phenylboronic acid.

Reagents:

• Substrate: 2-bromo-3-methylpyridine (1.0 equiv)

• Nucleophile: Phenylboronic acid (1.5 equiv)

• Catalyst: Pd-PEPPSI-IPr (2.0 mol%)

  • Why: Air-stable, resistant to pyridine poisoning.

• Base: K₂CO₃ (3.0 equiv) - finely ground.

• Solvent: 1,4-Dioxane / Water (4:1 ratio).

  • Why: Water is essential for the activation of the boronic acid to the boronate species.

Step-by-Step Procedure:

• Setup: Charge a reaction vial (equipped with a magnetic stir bar) with the Pd-PEPPSI-IPr catalyst, boronic acid, and base.

  • Note: If using a glovebox, add the bromoheteroarene here. If outside, proceed to step 2.

• Degassing: Seal the vial with a septum. Evacuate and backfill with Argon (x3).

• Solvent Addition: Add the degassed 1,4-Dioxane/Water mixture via syringe.

• Substrate Addition: Add the bromoheteroarene (if liquid) via syringe.

• Reaction: Heat the block to 80°C with vigorous stirring (1000 rpm).

  • Visual Check: The reaction should turn from yellow (precatalyst) to a clear amber/brown. If it turns black within 10 minutes, the catalyst has crashed out (See Module 2, Q1).

• Monitoring: Monitor by LC-MS at 2 hours.

  • Checkpoint: If conversion is <50%, add a second portion of boronic acid (0.5 equiv). Protodeboronation (hydrolysis of the boronic acid) is a common reason for stalling.

References

• Organ, M. G. , et al. (2006). Pd-PEPPSI-IPr and Related Complexes: Highly Efficient Catalysts for the Suzuki–Miyaura Coupling of Heteroaryl Halides. Chemistry – A European Journal.

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Boronic Acids with Heteroaryl Halides.[5] Accounts of Chemical Research.

• Valente, C., et al. (2012). The Development of Bulky Palladium NHC Complexes for the Most Challenging Cross-Coupling Reactions. Angewandte Chemie International Edition.

• Sherwood, J. (2019). Solvent Effects in Palladium Catalyzed Cross-Coupling Reactions.[6] Johnson Matthey Technology Review.

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• 5. researchgate.net [researchgate.net]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Reference Data & Comparative Studies

Comparative study of pyrazole derivatives as COX-2 inhibitors

This guide provides an in-depth comparative analysis of pyrazole derivatives as COX-2 inhibitors, designed for researchers in medicinal chemistry and pharmacology.

[1][2][3][4]

Introduction: The Pyrazole Scaffold in Inflammation

The pyrazole ring (a 5-membered heterocycle with two adjacent nitrogen atoms) is a "privileged scaffold" in non-steroidal anti-inflammatory drug (NSAID) design.[1] Unlike traditional NSAIDs (tNSAIDs) that inhibit both COX-1 and COX-2, pyrazole derivatives—most notably Celecoxib —exploit subtle structural differences in the COX-2 active site to achieve selectivity, thereby reducing gastrointestinal toxicity.

Structural Basis of Selectivity

The selectivity of pyrazole derivatives hinges on the COX-2 secondary pocket :

• Val523 vs. Ile523: COX-2 possesses a smaller Valine residue at position 523, whereas COX-1 has a bulky Isoleucine. This creates a hydrophobic side pocket in COX-2.

• The Pyrazole "Wedge": 1,5-diarylpyrazoles insert a sulfonamide (

  ) or methylsulfonyl ( ) pharmacophore into this side pocket, forming hydrogen bonds with Arg120 and Tyr355 at the channel entrance, while the rigid pyrazole core stabilizes the molecule within the hydrophobic channel.

Visualizing the Mechanism

The following diagram illustrates the Arachidonic Acid cascade and the specific intervention point of Pyrazole inhibitors.

Caption: The Arachidonic Acid Cascade. Pyrazole derivatives selectively target the inducible COX-2 pathway, sparing the cytoprotective COX-1 functions.

Comparative Analysis: Benchmark vs. Emerging Candidates

This section compares the industry standard, Celecoxib , against emerging pyrazole hybrids. The data focuses on IC50 (concentration required for 50% inhibition) and Selectivity Index (SI) (

). A higher SI indicates a safer gastrointestinal profile.

The Candidates

• Celecoxib (Benchmark): The first-in-class selective COX-2 inhibitor.

• Compound 10a (Dual Inhibitor): A novel pyrazole derivative designed to target both COX-2 and EGFR (Epidermal Growth Factor Receptor), relevant for glioblastoma therapy.[2]

• Compound 5f (Pyrazole-Pyridazine): A hybrid scaffold aiming to improve solubility and potency.

• AD-532: A cyanopyrazole derivative with a focus on cardiovascular safety.

Performance Data Matrix

Compound	Scaffold Type	COX-2 IC50 (µM)	COX-1 IC50 (µM)	Selectivity Index (SI)	Key Feature
Celecoxib	1,5-Diarylpyrazole	0.05 - 0.45 *	> 15.0	> 300	Clinical Standard
Cpd 10a	Pyrazole-Difenamizole	0.05	> 14.9	298.6	Dual COX-2/EGFR activity
Cpd 5f	Pyrazole-Pyridazine	1.50	14.3	9.56	Improved solubility
AD-532	4-Cyanopyrazole	0.85	> 100	> 117	Reduced CV toxicity risk
PYZ-20	Dihydropyrazole	0.33	> 100	> 300	High potency

*Note: Celecoxib IC50 values vary by assay type (Colorimetric vs. Fluorometric). The value 0.05 µM is typical for high-sensitivity fluorometric assays.

Analysis:

• Potency: Compound 10a matches Celecoxib's potency (0.05 µM) while adding anti-cancer (EGFR) activity, making it a superior candidate for oncology applications.[2]

• Selectivity: While PYZ-20 and 10a show excellent selectivity, Cpd 5f lags behind (SI ~9.6), suggesting it may retain some COX-1 related side effects.

• Safety: AD-532 is less potent than Celecoxib but demonstrated a "cleaner" cardiovascular profile in preclinical models, addressing the primary failure point of the "coxib" class (e.g., Rofecoxib withdrawal).

Experimental Protocols

To validate these findings, researchers must employ self-validating protocols. The following workflows utilize a Fluorometric Inhibition Assay (high sensitivity) and Molecular Docking (mechanistic validation).

Workflow Visualization

Caption: Integrated screening workflow combining computational prediction with experimental validation.

Protocol A: Fluorometric COX-2 Inhibition Assay

Principle: This assay detects Resorufin , a highly fluorescent product generated when the COX-derived PGG2 reacts with Amplex Red (10-acetyl-3,7-dihydroxyphenoxazine). It is more sensitive than colorimetric TMPD assays.

Reagents:

• Recombinant Human COX-2 Enzyme.[3][4][5]

• Arachidonic Acid (Substrate).[3][6]

• Amplex Red Reagent.

• Inhibitor (Test Compound dissolved in DMSO).[3][5]

• Celecoxib (Positive Control).

Step-by-Step Methodology:

• Enzyme Preparation: Reconstitute lyophilized COX-2 in Tris-HCl buffer (pH 8.0). Store on ice. Critical: Do not vortex vigorously; use gentle inversion.

• Inhibitor Incubation:

  • Add 10 µL of Test Compound (various concentrations) to a 96-well black/opaque plate.

  • Add 10 µL of COX-2 Enzyme solution.

  • Control: Include a "Solvent Control" (DMSO only) and "No Enzyme" blank.

  • Incubate for 10 minutes at 25°C to allow the inhibitor to access the hydrophobic channel.

• Reaction Initiation:

  • Prepare a Master Mix containing Arachidonic Acid (100 µM final) and Amplex Red (50 µM final).

  • Add 80 µL of Master Mix to each well simultaneously using a multi-channel pipette.

• Kinetic Measurement:

  • Immediately place plate in a fluorescence microplate reader.

  • Excitation: 535 nm | Emission: 587 nm.[3][5]

  • Record fluorescence every 30 seconds for 10-15 minutes.

• Data Processing:

  • Select the linear portion of the kinetic curve (slope).[3][5]

  • Calculate % Inhibition:

  • Plot log[Concentration] vs. % Inhibition to determine IC50.

Protocol B: Molecular Docking (In Silico Validation)

Objective: Confirm the binding mode (Arg120 H-bond) and fit within the Val523 pocket.

Tools: AutoDock Vina / PyRx.[7][8] Target Structure: PDB ID 3LN1 (COX-2 with Celecoxib) or 1CX2 .

Methodology:

• Protein Prep: Remove water molecules and co-crystallized ligands from 3LN1. Add polar hydrogens and Kollman charges.

• Ligand Prep: Minimize energy of the pyrazole derivative (MMFF94 force field). Convert to PDBQT format.

• Grid Generation: Center the grid box on the co-crystallized ligand (Celecoxib) coordinates. Dimensions:

  Å.

• Docking: Run Vina with exhaustiveness = 8.

• Validation:

  • Re-dock the native ligand (Celecoxib).

  • Pass Criteria: RMSD < 2.0 Å between docked and crystal pose.

  • Success Metric: Binding Affinity (∆G) should be < -9.0 kcal/mol.

Critical Evaluation & Safety

While pyrazoles offer superior efficacy, they carry intrinsic risks:

• Cardiovascular (CV) Risk: Highly selective COX-2 inhibition decreases Prostacyclin (PGI2, a vasodilator) without inhibiting Thromboxane A2 (TxA2, a platelet aggregator). This imbalance can lead to thrombosis.

  • Mitigation: Newer derivatives like AD-532 show moderate selectivity, potentially preserving enough PGI2 synthesis to maintain hemostasis.

• Sulfonamide Allergy: The

  moiety in Celecoxib can trigger allergies.

  • Alternative: Pyrazoles with methylsulfonyl (

    ) groups or rigidified heterocycles (e.g., Cpd 5f ) avoid this cross-reactivity.

References

• Penning, T. D., et al. (1997). Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, Celecoxib).[9][10] Journal of Medicinal Chemistry.

• Hassan, A. H., et al. (2023). Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. ACS Omega.

• Abdel-Aziz, S. A., et al. (2021). Pyrazole derivatives as dual COX-2/EGFR inhibitors with anticancer potential. Journal of Enzyme Inhibition and Medicinal Chemistry.

• Assay Genie. (2025). COX-2 Inhibitor Screening Kit (Fluorometric) Protocol.

• BenchChem. (2025).[1] A Comparative Analysis of Ethyl 4-(1H-pyrazol-1-YL)benzoate and Celecoxib.

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• 9. Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benze nesulfonamide (SC-58635, celecoxib) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Pyrazole Compound Analysis

Introduction: The Critical Role of Methodological Rigor in Pyrazole Analysis

Pyrazole and its derivatives represent a cornerstone in modern medicinal chemistry, forming the structural core of numerous blockbuster drugs, from anti-inflammatory agents to oncology therapeutics. The inherent versatility of the pyrazole scaffold, however, presents a unique set of analytical challenges. Ensuring the identity, purity, and concentration of these active pharmaceutical ingredients (APIs) is paramount for drug safety and efficacy. This necessitates the use of robust, validated analytical methods.

This guide provides an in-depth, comparative analysis of the cross-validation of three powerful analytical techniques for pyrazole compound analysis: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. As a senior application scientist, my objective is not merely to present protocols but to elucidate the scientific rationale behind methodological choices, empowering researchers, scientists, and drug development professionals to design and execute their own rigorous validation studies.

Cross-validation is the formal process of verifying that a new or modified analytical procedure yields results equivalent to an existing validated method. It is a critical component of method transfer between laboratories, the introduction of new instrumentation, or the modernization of an existing assay. Without a thorough cross-validation, the consistency and reliability of analytical data are compromised, posing significant risks to drug development timelines and patient safety.

Part 1: The Analytical Arsenal for Pyrazole Characterization

The selection of an appropriate analytical technique is the first critical decision in the development of a robust assay for pyrazole compounds. The physicochemical properties of the specific pyrazole derivative (e.g., volatility, thermal stability, polarity, and the presence of chromophores) will largely dictate the most suitable approach.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Pharmaceutical Analysis

HPLC is a highly versatile and widely adopted technique for the analysis of non-volatile and thermally labile compounds, making it a go-to method for a broad range of pyrazole derivatives.[1][2][3] Separation is achieved based on the differential partitioning of the analyte between a liquid mobile phase and a solid stationary phase.

• Principle of Separation: For many pyrazole compounds, which possess moderate polarity, reverse-phase HPLC is the method of choice.[1] In this mode, a non-polar stationary phase (typically C18-modified silica) is used in conjunction with a polar mobile phase (often a mixture of water and a polar organic solvent like acetonitrile or methanol). More polar analytes will have a lower affinity for the stationary phase and elute earlier, while less polar compounds will be retained longer.

• Detection: Ultraviolet (UV) detection is commonly employed for pyrazoles containing a chromophore. A Diode Array Detector (DAD) can provide additional spectral information, aiding in peak purity assessment. For compounds lacking a strong chromophore or for applications requiring higher sensitivity and specificity, coupling HPLC with a mass spectrometer (LC-MS) is a powerful option.[1]

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard for Volatile Analytes

GC-MS is an exceptionally sensitive and specific technique ideal for the analysis of volatile and thermally stable compounds.[1][4][5] The sample is vaporized and separated in a gaseous mobile phase based on its interaction with a stationary phase coated on the inside of a capillary column. The separated components are then detected by a mass spectrometer, which provides both quantitative data and structural information based on the mass-to-charge ratio of the ionized analyte and its fragments.

• Applicability to Pyrazoles: While many pyrazole APIs are not sufficiently volatile for direct GC-MS analysis, this technique excels in the analysis of volatile impurities, residual solvents, or smaller, more volatile pyrazole precursors. For less volatile pyrazoles, derivatization to increase volatility may be necessary.

• High Specificity: The mass spectrometer provides a "fingerprint" of each compound, allowing for highly confident identification, which is particularly valuable in impurity profiling.[1][5]

Quantitative NMR (qNMR): A Primary Ratio Method for Absolute Quantification

qNMR has emerged as a powerful tool for the direct, accurate quantification of organic molecules without the need for a specific reference standard of the analyte.[6] The area of an NMR signal is directly proportional to the number of nuclei giving rise to that signal. By comparing the integral of a specific resonance from the analyte to that of a certified internal standard of known concentration, the absolute quantity of the analyte can be determined.

• Key Advantages:

  • Primary Method: qNMR is considered a primary ratio method, meaning its measurements are directly traceable to the International System of Units (SI).[6]

  • No Analyte-Specific Standard Needed: This is a significant advantage in early-stage drug development when a fully characterized reference standard of the API or an impurity may not be available.

  • Structural Confirmation: The NMR spectrum simultaneously provides quantitative data and confirms the structure of the analyte.

Part 2: A Framework for Cross-Validation: A Case Study Approach

To illustrate the principles of cross-validation, we will consider a hypothetical case study involving the analysis of "Pyrazol-X," a novel API. We will outline the protocols for a head-to-head comparison of a newly developed GC-MS method against an established, validated HPLC-UV method, and further cross-validate both against a qNMR method.

The Foundation: Method Validation According to ICH Q2(R1)

Before any cross-validation can occur, the primary analytical method (in our case, the HPLC-UV method) must be fully validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines. This ensures that the reference method is suitable for its intended purpose. The key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Expresses within-laboratory variations (different days, different analysts, different equipment).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Experimental Protocols

This protocol is based on established methods for pyrazoline derivatives.

Objective: To accurately quantify Pyrazol-X and separate it from potential impurities.

Methodology:

• Instrumentation: A standard HPLC system with a UV or DAD detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A mixture of 0.1% formic acid in water (Solvent A) and acetonitrile (Solvent B) in an isocratic elution of 40:60 (v/v).

  • Rationale: The C18 column provides good retention for moderately polar pyrazole compounds. The acidic mobile phase helps to ensure consistent peak shapes by suppressing the ionization of any acidic or basic functional groups. Acetonitrile is a common organic modifier that provides good peak resolution.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

  • Rationale: Maintaining a constant column temperature is crucial for reproducible retention times.

• Detection: UV at 254 nm.

• Sample Preparation: A stock solution of Pyrazol-X is prepared in the mobile phase. Working standards for the calibration curve are prepared by serial dilution of the stock solution to cover the expected concentration range (e.g., 10-150 µg/mL).

This protocol outlines a general approach for the GC-MS analysis of a moderately volatile pyrazole compound.

Objective: To develop and validate a sensitive and specific GC-MS method for the quantification of Pyrazol-X.

Methodology:

• Instrumentation: A Gas Chromatograph coupled with a Mass Spectrometer (EI mode).

• Column: A low-bleed, mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Rationale: A 5% phenyl column is a good general-purpose column for a wide range of compounds, including N-heterocycles.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injector Temperature: 250 °C.

• Temperature Program:

  • Initial temperature: 100 °C, hold for 1 minute.

  • Ramp: Increase to 280 °C at a rate of 20 °C/min.

  • Hold at 280 °C for 5 minutes.

  • Rationale: The temperature program is optimized to ensure good separation of the analyte from any potential impurities while minimizing run time.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Scan Range: m/z 40-450.

  • Selected Ion Monitoring (SIM): For quantitative analysis, monitor a characteristic ion of Pyrazol-X (e.g., the molecular ion) and a qualifier ion to ensure specificity.

• Sample Preparation: Samples are dissolved in a suitable volatile solvent like dichloromethane or ethyl acetate to a concentration of approximately 10 µg/mL.

Objective: To provide an absolute quantification of Pyrazol-X as a primary reference method.

Methodology:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard Selection: A certified reference material with high purity, chemical stability, and signals that do not overlap with the analyte is chosen. Maleic acid is a common choice for samples soluble in polar deuterated solvents.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the Pyrazol-X sample and 5 mg of the maleic acid internal standard into a tared vial.

  • Dissolve the mixture in a known volume (e.g., 0.7 mL) of a suitable deuterated solvent (e.g., DMSO-d₆).

  • Transfer the solution to an NMR tube.

• ¹H NMR Data Acquisition:

  • Pulse Sequence: A standard single-pulse experiment.

  • Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of the protons being quantified (both analyte and standard). This is critical for accurate integration.

  • Number of Scans: Sufficient to achieve a good signal-to-noise ratio (e.g., 16 or 32 scans).

• Data Processing and Quantification:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved, non-overlapping signal from Pyrazol-X and a signal from the internal standard.

  • Calculate the concentration of Pyrazol-X using the following formula: Purity_analyte = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * Purity_std Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • Purity = Purity of the standard

Part 3: Data Interpretation and Visualization

A successful cross-validation study hinges on the objective comparison of performance data. The results from the different methods should be statistically equivalent within predefined acceptance criteria.

Comparative Performance Data

The following tables summarize the expected performance data from the validation and cross-validation of the three methods for "Pyrazol-X".

Table 1: Comparison of Validation Parameters for HPLC-UV and GC-MS Methods

Validation Parameter	HPLC-UV Method	GC-MS Method (SIM mode)	Acceptance Criteria
Linearity (R²)	≥ 0.999	≥ 0.998	R² ≥ 0.995
Range (µg/mL)	10 - 150	1 - 50	Defined by linearity, accuracy, and precision
Accuracy (% Recovery)	98.5% - 101.2%	97.8% - 102.5%	98.0% - 102.0%
Precision (RSD%)
- Repeatability	≤ 1.0%	≤ 1.5%	≤ 2.0%
- Intermediate Precision	≤ 1.5%	≤ 2.0%	≤ 3.0%
LOD (µg/mL)	1.0	0.1	Reportable
LOQ (µg/mL)	3.0	0.3	Reportable

Table 2: Quantitative Cross-Validation of a Pyrazol-X Sample Batch

Analytical Method	Measured Concentration (mg/mL)	% Difference from qNMR
qNMR	10.15 (Reference Value)	-
Validated HPLC-UV	10.08	-0.69%
New GC-MS	10.21	+0.59%
Acceptance Criterion	≤ 2.0% difference from the reference method

Visualizing the Analytical Workflow

Diagrams are essential for clarifying complex workflows and decision-making processes.

Caption: Workflow for cross-validating a new secondary analytical method against a validated primary method.

Caption: Decision tree for selecting an initial analytical method for a pyrazole compound.

Part 4: Expert Insights and Troubleshooting

Causality Behind Experimental Choices

• Why a C18 Column for HPLC? C18 (octadecyl) bonded silica is the most common stationary phase in reverse-phase HPLC due to its strong hydrophobicity, which provides excellent retention for a wide range of organic molecules, including many pyrazole APIs. Its versatility and the vast body of literature supporting its use make it a logical starting point for method development.

• The Role of an Acidic Modifier in the Mobile Phase: The silanol groups on the surface of silica-based columns can be deprotonated at neutral or basic pH, leading to undesirable interactions with basic analytes (like the nitrogen atoms in a pyrazole ring), resulting in peak tailing. Adding a small amount of acid (e.g., formic or trifluoroacetic acid) to the mobile phase suppresses the ionization of these silanols and ensures that basic analytes are in their protonated form, leading to sharper, more symmetrical peaks.

• Choosing an Internal Standard for qNMR: The ideal qNMR internal standard must be of high, certified purity, soluble in the same deuterated solvent as the analyte, chemically inert, and possess at least one sharp signal in a region of the ¹H NMR spectrum that is free from any analyte signals. Maleic acid is often used for its simple spectrum (a single sharp singlet in many solvents) and its suitability for polar analytes.

• Temperature Programming in GC: A temperature ramp is used in GC to ensure that compounds with a range of boiling points can be eluted in a reasonable time with good peak shape. The initial low temperature allows for the sharp focusing of early-eluting (more volatile) compounds on the column, while the gradual increase in temperature provides the necessary thermal energy to elute later-eluting (less volatile) compounds as sharp peaks.

Troubleshooting Common Cross-Validation Issues

Issue	Potential Causes	Recommended Actions
Systematic bias between methods (e.g., HPLC results consistently lower than GC-MS)	1. Differences in Standard Preparation: Inaccurate weighing, incorrect dilutions, or instability of one of the standards. 2. Extraction Inefficiency (if applicable): One method may be more efficient at extracting the analyte from the sample matrix. 3. Unaccounted for Impurities: An impurity may co-elute with the main peak in one method (e.g., HPLC-UV) but be resolved in the other (e.g., GC-MS).	1. Review and verify all standard preparation procedures. Prepare a fresh set of standards from the same stock material and re-analyze. 2. Perform recovery studies for both methods. 3. Use a DAD for peak purity analysis in HPLC. Examine the mass spectrum of the peak in GC-MS to check for co-eluting species.
Poor Precision in the New Method	1. Instrument Issues: Leaks in the system, inconsistent injector performance. 2. Sample Preparation Variability: Inconsistent sample dissolution, filtration, or injection volume. 3. Method Not Robust: The method may be sensitive to small variations in parameters like mobile phase composition, pH, or temperature.	1. Perform system suitability tests before each run. Check for pressure fluctuations or other signs of instrument malfunction. 2. Carefully review and standardize the sample preparation workflow. 3. Conduct a robustness study on the new method to identify critical parameters.
Failure to Meet Linearity Criteria	1. Detector Saturation: At high concentrations, the detector response may become non-linear. 2. Poor Solubility at High Concentrations: The analyte may not be fully dissolved at the upper end of the concentration range. 3. Adsorption Issues: The analyte may be adsorbing to vials or instrument components.	1. Reduce the upper concentration limit of the calibration curve. 2. Visually inspect the highest concentration standards for any precipitation. 3. Use silanized vials and ensure the system is well-passivated.

Conclusion: Upholding Data Integrity Through Rigorous Cross-Validation

The cross-validation of analytical methods is not a perfunctory exercise but a fundamental scientific imperative in the pharmaceutical industry. It ensures the seamless transfer of methods, the reliable comparison of data across different analytical platforms, and ultimately, the integrity of the data that supports the safety and efficacy of new medicines.

This guide has provided a comprehensive framework for the cross-validation of HPLC, GC-MS, and qNMR methods for the analysis of pyrazole compounds. By understanding the principles of each technique, designing robust validation protocols, and anticipating potential challenges, researchers can confidently generate analytical data that is accurate, reliable, and defensible. The adoption of a systematic and scientifically sound approach to cross-validation is a hallmark of analytical excellence and a critical contributor to the successful development of new pyrazole-based therapies.

References

• Gas Chromatography - Mass Spectrometry. LibreTexts Chemistry. Available from: [Link].

• Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. ResearchGate. Available from: [Link].

• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! PharmaCores. Available from: [Link].

• HPLC Troubleshooting Guide. Phenomenex. Available from: [Link].

• HPLC Troubleshooting Guide. SCION Instruments. Available from: [Link].

• Comparison Between GC and HPLC for Pharmaceutical Analysis. Drawell. Available from: [Link].

• HPLC Troubleshooting Guide. ACE HPLC Columns. Available from: [Link].

• A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Digital CSIC. Available from: [Link].

• Quantitative and Qualitative Analysis of the Anti-Proliferative Potential of the Pyrazole Scaffold in the Design of Anticancer Agents. PMC. Available from: [Link].

• Comparison of LC–MS and GC–MS for the Analysis of Pharmaceuticals and Personal Care Products in Surface Water and Treated Wastewaters. Spectroscopy Online. Available from: [Link].

• A Review on GC-MS and Method Development and Validation. Impact Factor. Available from: [Link].

• Sample Preparation Guidelines for GC-MS. University of Maryland. Available from: [Link].

• qNMR - Quantitative Analysis by NMR. JEOL. Available from: [Link].

• GC vs. HPLC in Pharmaceutical and Medical Device Testing. AELAB. Available from: [Link].

• Understanding the Difference Between GCMS and HPLC. GenTech Scientific. Available from: [Link].

• GC-MS procedure and background. University of California, Irvine. Available from: [Link].

• Quantitative analysis of pyrazole pesticides in tea leaf by using FastGC-HRTOFMS. JEOL. Available from: [Link].

• QUANTIFICATION OF HETEROCYCLIC AROMATIC COMPOUNDS (NSO-HET)IN FUELS. ORBi. Available from: [Link].

• Development and Validation of a GC-MS/MS Method for the Simultaneous Quantification of Selected Compounds in Essential Oils. Arhiv za higijenu rada i toksikologiju. Available from: [Link].

• Development and Validation of a Single Step GC/MS Method for the Determination of 41 Drugs and Drugs of Abuse in Postmortem Blood. MDPI. Available from: [Link].

• Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. World Journal of Advanced Research and Reviews. Available from: [Link].

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Comparative Guide: Spectroscopic Differentiation of 4-(3-bromo-4-methoxyphenyl)-1H-pyrazole Regioisomers

Executive Summary

In medicinal chemistry, particularly within kinase inhibitor discovery, the pyrazole core serves as a critical "hinge-binding" scaffold. The positioning of the aryl substituent—specifically the 3-bromo-4-methoxyphenyl moiety—dramatically alters the pharmacological profile.[1]

• The Target (4-isomer): 4-(3-bromo-4-methoxyphenyl)-1H-pyrazole.[1] Often utilized to project the aryl group into the hydrophobic back-pocket of enzymes (e.g., p38 MAP kinase, Src family).[2]

• The Alternative (3-isomer): 3-(3-bromo-4-methoxyphenyl)-1H-pyrazole.[1] A thermodynamic isomer often formed via cyclization chemistries, possessing distinct topology and hydrogen-bonding vectors.[1]

This guide provides a definitive spectroscopic framework to distinguish these regioisomers, preventing costly misidentification during early-stage lead optimization.

Structural & Synthetic Context

Understanding the origin of these isomers is the first step in identification.[1] The 4-isomer is rarely formed by direct condensation; it requires cross-coupling.[1] The 3-isomer is the natural product of hydrazine-chalcone condensations.[1]

Synthesis Pathways (DOT Visualization)

Figure 1: Divergent synthetic pathways. The 4-isomer requires palladium-catalyzed coupling, while the 3-isomer results from condensation chemistry.

Spectroscopic Comparison (The Core)

The distinction relies on the symmetry (or lack thereof) of the pyrazole protons. In N-unsubstituted pyrazoles (

), tautomerism ( ) renders the 3- and 5-positions chemically equivalent in the 4-substituted isomer on the NMR timescale (or appearing as a broad singlet).

1H NMR Diagnostic Markers (DMSO-d6)[2]

Feature	Target: 4-Aryl Isomer	Alternative: 3-Aryl Isomer	Mechanistic Reason
Pyrazole Protons	Singlet (2H) @ 7.8 – 8.2 ppm	Two Doublets (1H each)	Symmetry vs. Asymmetry. The 4-isomer has a mirror plane (avg).[1] The 3-isomer has distinct H4 and H5 environments.[1]
H4 Signal	Absent (Substituted)	Doublet @ ~6.5 – 6.9 ppm	H4 is electron-rich and upfield.[1] In the 4-isomer, this position is occupied by the aryl group.
H5 Signal	Part of the singlet (with H3)	Doublet @ ~7.6 – 7.9 ppm	H5 is adjacent to Nitrogen, deshielded.
Coupling ( )	N/A	Hz	Characteristic vicinal coupling in pyrazoles.
NH Signal	Broad singlet (12-13 ppm)	Broad singlet (12-13 ppm)	Exchangeable; rarely diagnostic for regioisomerism.[1]

Expert Insight: In the 4-isomer, if the temperature is low or the solvent is non-polar (

), the tautomerism may slow down, splitting the H3/H5 singlet into two very broad humps. However, they will never show the sharp ~2.2 Hz coupling seen in the 3-isomer.

13C NMR Diagnostic Markers[1][2]

Carbon	Target: 4-Aryl Isomer	Alternative: 3-Aryl Isomer	Diagnostic Value
C4	~120 - 125 ppm (Quaternary)	~102 - 106 ppm (CH)	Primary Differentiator. The C4-H carbon is significantly shielded.[1] If C4 is quaternary, it is the 4-isomer.
C3/C5	~135 - 140 ppm (Broad/Equiv)	Distinct peaks (~145 & ~130)	Tautomeric averaging in 4-isomer broadens these signals.[1]

Analytical Decision Tree

Use this logic flow to validate your product immediately after workup.

Figure 2: Rapid identification logic based on proton NMR multiplicity.

Experimental Protocols

To ensure reproducibility, the following protocols are standardized for the synthesis of the specific 3-bromo-4-methoxy derivatives.

Protocol A: Synthesis of Target (4-Isomer)

Methodology: Suzuki-Miyaura Cross-Coupling[1]

• Reagents:

  • 4-Bromo-1H-pyrazole (1.0 eq)[1]

  • (3-bromo-4-methoxyphenyl)boronic acid (1.1 eq)[1]

  • Pd(dppf)Cl₂[2]·DCM (0.05 eq)[2]

  • K₂CO₂ (3.0 eq)[2]

  • Solvent: 1,4-Dioxane/Water (4:1 ratio).[2]

• Procedure:

  • Charge a reaction vial with the pyrazole, boronic acid, and base.[2]

  • Add degassed solvent mixture.[1]

  • Add catalyst under

    flow.[1]

  • Seal and heat to 90°C for 4-6 hours .

  • Workup: Dilute with EtOAc, wash with water and brine.[2][1] Dry over

    .[1][3]

• Purification: Flash chromatography (Hexane/EtOAc gradient). The product usually elutes at 40-60% EtOAc due to the polar NH.[1]

Protocol B: Synthesis of Alternative (3-Isomer)

Methodology: Claisen-Schmidt / Cyclization[1]

• Step 1 (Enaminone Formation):

  • Reflux 1-(3-bromo-4-methoxyphenyl)ethan-1-one with DMF-DMA (Dimethylformamide dimethyl acetal) (1.5 eq) neat or in xylene for 12 hours.

  • Concentrate to yield the crude enaminone (yellow solid).[2][1]

• Step 2 (Cyclization):

  • Dissolve intermediate in Ethanol.[1]

  • Add Hydrazine Hydrate (2.0 eq).[2][1]

  • Reflux for 2 hours.[1]

  • Workup: Cool to room temperature. The product often precipitates.[1] Filter and wash with cold ethanol.[1]

References

• Elguero, J., et al. "Prototropic Tautomerism of Heterocycles: Heteroaromatic Tautomerism - Pyrazoles."[2][1] Advances in Heterocyclic Chemistry, Vol 76, 2000.

• López, C., et al. "1H, 13C and 15N NMR study of 1-arylpyrazoles."[2][4] Magnetic Resonance in Chemistry, 2010. (Definitive assignment of C3 vs C4 shifts). [2]

• Fustero, S., et al. "Regioselective Synthesis of 4-Substituted Pyrazoles via Suzuki Coupling."[2][1] Journal of Organic Chemistry, 2008.[1] [2]

• SDBS Web. "Spectral Database for Organic Compounds."[1] AIST, Japan.[1] (General pyrazole reference data). [2]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-(3-bromo-4-methoxyphenyl)-1H-pyrazole

This document provides a detailed protocol for the safe handling and disposal of 4-(3-bromo-4-methoxyphenyl)-1H-pyrazole. As a brominated, heterocyclic aromatic compound, this substance requires careful management as hazardous waste. The procedures outlined below are synthesized from regulatory standards and best practices for halogenated organic compounds to ensure the safety of laboratory personnel and environmental protection. While a specific Safety Data Sheet (SDS) for this exact molecule is not publicly available, its structural characteristics necessitate adherence to stringent disposal protocols for toxic and halogenated chemical waste.

Hazard Assessment and Chemical Profile

Understanding the chemical's nature is the foundation of its safe disposal. 4-(3-bromo-4-methoxyphenyl)-1H-pyrazole is a halogenated organic compound. Halogenated hydrocarbons, particularly those containing bromine, are treated with a high degree of caution due to their potential toxicity and environmental persistence.[1][2][3]

Anticipated Hazards:

• Toxicity: Similar brominated pyrazole compounds are known to cause skin, eye, and respiratory irritation.[4][5][6] Acute oral toxicity is also a potential hazard.

• Environmental Hazard: Improper disposal can lead to the contamination of soil and water.[7] Halogenated compounds can be persistent in the environment and may be toxic to aquatic life.

• Reactivity: While not highly reactive, it should be stored away from strong oxidizing agents.[2]

Mandatory Personal Protective Equipment (PPE)

Before handling the chemical for any purpose, including disposal, personnel must be equipped with the appropriate PPE to prevent exposure.[1][2]

PPE Category	Specification	Rationale for Use
Eye Protection	Chemical splash goggles	Protects eyes from potential splashes of the compound or its solutions.
Hand Protection	Nitrile gloves	Provides a barrier against direct skin contact, which can cause irritation or absorption.
Body Protection	Laboratory coat	Protects skin and personal clothing from contamination.[2]
Footwear	Closed-toe shoes	Prevents injury from spills and dropped equipment.[2]
Respiratory	Use in a fume hood	All handling of the solid compound and its waste should be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[8]

Step-by-Step Disposal Protocol

The disposal of 4-(3-bromo-4-methoxyphenyl)-1H-pyrazole must follow a systematic process governed by institutional policies and national regulations such as the Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental Protection Agency (EPA).[7]

Step 1: Waste Classification

The first crucial step is to correctly classify the waste. Any material, including contaminated labware (e.g., pipette tips, weighing paper, gloves), that has come into contact with 4-(3-bromo-4-methoxyphenyl)-1H-pyrazole must be treated as hazardous waste.[4] Specifically, due to the presence of bromine, it is classified as Halogenated Organic Waste .[1][2][9]

Step 2: Segregation at the Source

Proper segregation is critical for both safety and cost-effective disposal. Halogenated and non-halogenated waste streams are treated via different methods; mixing them increases disposal costs and complexity.[8][10]

• DO: Designate a specific, clearly labeled container for "Halogenated Organic Waste."[2][9]

• DO NOT: Mix this waste with non-halogenated organic solvents, aqueous waste, or solid municipal trash.[10] Incompatible chemicals must be kept separate to prevent dangerous reactions.[7]

Step 3: Container Selection and Labeling

The choice of container is mandated by safety regulations to prevent leaks and environmental contamination.[7]

• Container Requirements: Use only chemically compatible containers that are in good condition and have a secure, leak-proof screw-top cap.[7][9] The container must be appropriate for solid waste.

• Labeling Protocol:

  • Obtain a "Hazardous Waste" tag from your institution's Environmental Health and Safety (EH&S) department.[8]

  • Affix the label to the container before the first drop of waste is added.[9]

  • Clearly write the full chemical name: "Waste 4-(3-bromo-4-methoxyphenyl)-1H-pyrazole" and any other constituents. Do not use abbreviations.[9]

  • Indicate the associated hazards (e.g., Toxic, Irritant).[8]

Step 4: Waste Accumulation and Storage

Waste must be accumulated at or near the point of generation in a designated Satellite Accumulation Area (SAA).[7]

• Storage Location: Store the sealed waste container within a secondary containment system (such as a chemical-resistant tray) to contain any potential leaks.

• Closure: The waste container must be kept tightly closed at all times, except when actively adding waste.[8][9] This is an EPA requirement to prevent the release of vapors.

• Inspection: Regularly inspect the storage area and container for any signs of degradation or leakage.[7]

Step 5: Arranging for Final Disposal

Hazardous waste must be disposed of through a licensed waste management facility.

• Request Pickup: Once the container is nearly full (around 75-80%), or if the project is complete, contact your institution's EH&S office to schedule a waste pickup.[8]

• Documentation: Ensure all required documentation, such as the hazardous waste tag, is fully and accurately completed. Generators are responsible for the waste from "cradle-to-grave."[11]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-(3-bromo-4-methoxyphenyl)-1H-pyrazole and associated waste.

Caption: Decision workflow for handling and disposing of halogenated hazardous waste.

Emergency Procedures: Spill Management

In the event of a small spill within a chemical fume hood:

• Alert Personnel: Immediately notify others in the laboratory.

• Ensure PPE: Don appropriate PPE, including double-gloving with nitrile gloves if necessary.

• Containment: Absorb the spill with an inert material such as vermiculite, sand, or a commercial sorbent pad.[8]

• Collection: Carefully collect the contaminated absorbent material using non-sparking tools and place it in the designated "Halogenated Organic Waste" container.

• Decontamination: Clean the spill area with a suitable solvent (e.g., acetone), and place the cleaning materials into the same waste container.

• Reporting: Report the incident to your laboratory supervisor and EH&S department, as per institutional policy.

For large spills or any spill outside of a fume hood, evacuate the area immediately and contact your institution's emergency response team.[12]

Governing Regulations and Standards

The procedures described are aligned with major regulatory frameworks designed to ensure laboratory safety and environmental health.

• Occupational Safety and Health Administration (OSHA): The "Occupational Exposure to Hazardous Chemicals in Laboratories" standard (29 CFR 1910.1450) mandates the development of a Chemical Hygiene Plan (CHP), which includes procedures for safe handling and waste disposal.[13][14]

• Environmental Protection Agency (EPA): The Resource Conservation and Recovery Act (RCRA) provides the framework for the "cradle-to-grave" management of hazardous waste, including its identification, storage, transport, and disposal.[11]

By adhering to this comprehensive guide, researchers, scientists, and drug development professionals can manage and dispose of 4-(3-bromo-4-methoxyphenyl)-1H-pyrazole in a manner that is safe, compliant, and environmentally responsible.

References

• Daniels Health. (n.d.). How to Ensure Safe Chemical Waste Disposal in Laboratories.
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• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.
• Occupational Safety and Health Administration. (n.d.). OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD.
• Temple University. (n.d.). Halogenated Solvents in Laboratories.
• TAS Environmental Services. (n.d.). Hazardous Waste Guide: Identification, Storage, Disposal & Compliance.
• Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and recycling methods?.
• S. M. A. Kauth, et al. (2025, July 22). Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. Archiv der Pharmazie.
• U.S. Environmental Protection Agency. (n.d.). Proper Handling of Hazardous Waste Guide.
• National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols.
• N. Kumar, et al. (2025, August 8).
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• National Center for Biotechnology Information. (n.d.). OSHA Laboratory Standard.
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• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste.
• Sigma-Aldrich. (n.d.). 4-Bromo-3-(4-methoxyphenyl)-1H-pyrazol-5-amine.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: 4-(4-Bromo-1H-pyrazol-3-yl)pyridine.
• N. Kumar, et al. (2024, July 9).
• Bentham Science. (n.d.). A Review on Environment-friendly Protocol for the Synthesis of Pyrazole Derivative.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET: 4-Bromo-3-methyl-1H-pyrazole.
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• Ministry for the Environment. (n.d.). Managing waste that may contain brominated flame retardants. Retrieved from Ministry for the Environment, New Zealand website.
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